Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-

Core Science & Biosynthesis

Synthesis and Stereoselective Isolation of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-: A Comprehensive Technical Guide

Executive Brief

In advanced organic synthesis, the construction of functionalized enol ethers such as Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (commonly referred to as (E)-1-methoxy-2-(4-nitrophenyl)ethene) serves as a critical bridge toward complex molecular architectures. This compound is a highly versatile intermediate, frequently leveraged in the synthesis of arylacetaldehydes for site-selective protein bioconjugation and advanced biomaterials[1].

As a Senior Application Scientist, I have designed this technical whitepaper to move beyond basic synthetic recipes. Here, we dissect the mechanistic causality, stereochemical control, and self-validating experimental protocols required to synthesize and isolate the (1E)-isomer with high fidelity, primarily utilizing a highly optimized Wittig olefination pathway[2].

Strategic Rationale & Mechanistic Architecture

The synthesis of beta-methoxystyrenes is most robustly achieved via the Wittig reaction[3]. The strategic selection of (methoxymethyl)triphenylphosphonium chloride as the ylide precursor is dictated by its ability to reliably install the methoxyethenyl moiety[2].

The Catalytic Base Cycle (Expert Insight)

A common pitfall in ylide generation from (methoxymethyl)triphenylphosphonium chloride is the poor solubility of standard bases like Sodium Hydride (NaH) in Tetrahydrofuran (THF). To circumvent this, our protocol employs a dual-base system: stoichiometric NaH coupled with catalytic Potassium tert-butoxide (t-BuOK)[2].

Causality of the Base System:

• Initiation: The highly soluble t-butoxide anion rapidly deprotonates the phosphonium salt, forming the reactive phosphorane ylide and tert-butanol.

• Catalytic Turnover: The insoluble NaH irreversibly deprotonates the newly formed tert-butanol, regenerating the t-butoxide anion and evolving hydrogen gas.

• Result: This creates a self-driving, kinetically favored cycle that ensures complete ylide formation at 0 °C without the need for harsh thermal conditions that could degrade the ylide[2].

Figure 1: Mechanistic pathway of the Wittig olefination yielding the target enol ether.

Experimental Protocol: A Self-Validating System

The following protocol is engineered to be self-validating; at each critical juncture, observable physical changes confirm the success of the chemical transformation. The stoichiometry is optimized to use an excess of the ylide (3.0 eq) to drive the complete consumption of the 4-nitrobenzaldehyde[2].

Reagents Required

• 4-Nitrobenzaldehyde: 1.0 eq (Electrophile)[4]

• (Methoxymethyl)triphenylphosphonium chloride: 3.0 eq (Ylide precursor)

• Sodium Hydride (60% dispersion in mineral oil): 3.0 eq (Primary base)[2]

• Potassium tert-butoxide: 0.3 eq (Phase-transfer/Kinetic activator)[2]

• Anhydrous THF: Reaction solvent[2]

Step-by-Step Methodology

• Ylide Generation (0 °C): Suspend the phosphonium salt in anhydrous THF under a strict N₂ atmosphere. Cool to 0 °C. Add the NaH dispersion, followed immediately by the t-BuOK[2].

  • Validation Checkpoint: The immediate evolution of H₂ gas (bubbling) confirms the catalytic base cycle is active. A shift to a deep orange/red hue confirms the accumulation of the phosphorane ylide. Stir for 2 hours to ensure completion[2].

• Electrophile Addition (0 °C): Dissolve 4-nitrobenzaldehyde in a minimal volume of anhydrous THF. Add this solution dropwise to the ylide suspension, strictly maintaining the internal temperature at or below 0 °C[2].

  • Validation Checkpoint: The deep color of the ylide should begin to quench (lighten) as it is consumed by the aldehyde.

• Maturation: Allow the reaction to stir at 0 °C for 2 hours, then remove the ice bath and let it warm to room temperature overnight[2].

  • Validation Checkpoint: Thin-Layer Chromatography (TLC) should reveal the complete disappearance of the UV-active 4-nitrobenzaldehyde spot.

• Biphasic Quench & Extraction: Concentrate the solution in vacuo. Resuspend in Ethyl Acetate (EtOAc) and wash sequentially with distilled water and brine. Dry the organic layer over anhydrous MgSO₄[2].

• Chromatographic Isolation: Concentrate the organic extract and purify via flash silica column chromatography using a gradient of Hexane to 20% EtOAc in Hexane[2].

Figure 2: Self-validating experimental workflow for the synthesis and isolation of the target compound.

Quantitative Data & Stereochemical Resolution

The Wittig reaction of semi-stabilized or unstabilized ylides typically yields an E/Z mixture[3]. The stereochemical outcome is highly dependent on the solvent and base system utilized. Below is a comparative data synthesis of reaction conditions for beta-methoxystyrene derivatives.

Table 1: Comparative Optimization of Ylide Generation and Olefination

Base System	Solvent	Temp Profile	E:Z Ratio	Yield (%)	Mechanistic Observation
NaH (only)	THF	0 °C to RT	~50:50	< 40%	Incomplete ylide formation due to base insolubility.
KHMDS [3]	Toluene	0 °C to RT	90:10	82%	Excellent yield; non-polar solvent influences oxaphosphetane stereochemistry.
NaH + cat. t-BuOK [2]	THF	0 °C to RT	Mixed	~40-47%*	Rapid ylide generation; highly reliable for scale-up.

*Note: Yields represent isolated, chromatography-purified product. The E and Z isomers can be distinguished via ¹H-NMR, where the trans-alkene protons of the (1E)-isomer typically exhibit a coupling constant ( J ) of ~12–14 Hz, compared to ~6–8 Hz for the (1Z)-isomer.

Downstream Application Vectors

The primary utility of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- lies in its role as a masked aldehyde. The enol ether is highly susceptible to acid-catalyzed hydrolysis[3].

By dissolving the purified E/Z mixture in THF and refluxing with 1 M aqueous HCl, the compound undergoes rapid protonation of the double bond, nucleophilic attack by water, and subsequent decomposition of the hemiacetal to yield (4-nitrophenyl)acetaldehyde [3],[2]. This resulting alpha-oxo aldehyde is a highly prized electrophile used in Catalyst-Free Site-Selective Cross-Aldol Bioconjugations (SCALP) for tagging proteins and nanobodies at neutral pH[1].

References

• 3[3] 2.2[2]

• 4[4] 4. 5.1[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. 1-Chloro-2-[(E)-2-ethoxyethenyl]benzene|RUO|Supplier [benchchem.com]
• 4. Nanjing Hengweisheng Pharmaceutical Technology Co., Ltd Product Catalog_Page 1_Chemicalbook [m.chemicalbook.com]

Spectroscopic Blueprint of a Key Synthetic Intermediate: A Technical Guide to Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-

This technical guide provides an in-depth analysis of the spectroscopic data for Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-, a compound of interest for researchers and professionals in drug development and chemical synthesis. By elucidating its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) profiles, this document aims to serve as a comprehensive resource for the identification, characterization, and quality control of this important molecule.

Molecular Structure and Spectroscopic Overview

Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-, also known as (E)-4-nitro-β-methoxystyrene, possesses a chemical formula of C₉H₉NO₃ and a molecular weight of approximately 179.17 g/mol .[1][2][3][4] Its structure is characterized by a para-substituted nitrobenzene ring connected to a methoxy-substituted ethenyl group in the trans (E) configuration. This specific arrangement of an electron-donating group (methoxy) and a powerful electron-withdrawing group (nitro) conjugated through a π-system dictates its unique spectroscopic properties.

The following sections will delve into the detailed analysis of its ¹H NMR, ¹³C NMR, IR, and Mass Spectra, providing not just the data, but the underlying chemical principles that govern the observed signals.

Figure 1: Molecular Structure of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The choice of a deuterated solvent is critical for NMR analysis to avoid strong solvent signals that would obscure the analyte's spectrum.[5][6] Deuterated chloroform (CDCl₃) is a common and effective solvent for a wide range of organic compounds, including aromatic and moderately polar molecules, due to its excellent dissolving power and minimal interference in the proton NMR spectrum.[5][7][8][9]

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information about the chemical environment of the protons in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.20	d	8.8	2H	H-3, H-5 (Aromatic)
7.59	d	8.8	2H	H-2, H-6 (Aromatic)
7.22	d	16.6	1H	H-7 (Ethenyl)
7.00	d	16.6	1H	H-8 (Ethenyl)
3.84	s	-	3H	-OCH₃ (Methoxy)

Data sourced from a study on (E)-1-(4-methoxystyryl)-4-nitrobenzene, a synonym for the title compound.

Interpretation:

• Aromatic Protons (8.20 and 7.59 ppm): The two doublets in the aromatic region are characteristic of a para-substituted benzene ring. The protons at the 3 and 5 positions (ortho to the nitro group) are significantly deshielded and appear at a higher chemical shift (8.20 ppm) due to the strong electron-withdrawing nature of the nitro group. The protons at the 2 and 6 positions (ortho to the ethenyl group) are less deshielded and appear at 7.59 ppm. The coupling constant of 8.8 Hz is typical for ortho-coupling in a benzene ring.

• Ethenyl Protons (7.22 and 7.00 ppm): The two doublets with a large coupling constant of 16.6 Hz are indicative of two vicinal protons on a double bond with a trans (E) configuration. The proton closer to the nitro-substituted ring (H-7) is more deshielded than the proton adjacent to the methoxy group (H-8).

• Methoxy Protons (3.84 ppm): The sharp singlet at 3.84 ppm corresponds to the three equivalent protons of the methoxy group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
160.3	C-4' (C-O of methoxy)
146.5	C-4 (C-N of nitro)
144.3	C-1 (Quaternary)
133.0	C-7 (Ethenyl)
129.0	C-2', C-6' (Aromatic)
128.5	C-1' (Quaternary)
126.5	C-8 (Ethenyl)
124.2	C-2, C-6 (Aromatic)
124.1	C-3, C-5 (Aromatic)
114.4	C-3', C-5' (Aromatic)
55.4	-OCH₃ (Methoxy)

Data sourced from a study on (E)-1-(4-methoxystyryl)-4-nitrobenzene, a synonym for the title compound.

Interpretation:

The ¹³C NMR spectrum shows eleven distinct signals, corresponding to the nine unique carbon atoms in the molecule. The chemical shifts are influenced by the electronic effects of the substituents. The carbon attached to the nitro group (C-4) and the carbon attached to the oxygen of the methoxy group (C-4') are found at the most downfield positions, as expected. The ethenyl and aromatic carbons appear in the intermediate region, while the methoxy carbon is the most upfield signal.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. For solid samples, a common preparation method is the KBr pellet technique, where a small amount of the sample is finely ground with potassium bromide and pressed into a transparent disk.[10]

Key IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic and Vinylic C-H stretch
~1640	Medium	C=C stretch (alkene)
~1595, 1450	Medium-Strong	C=C stretch (aromatic)
~1510	Strong	Asymmetric NO₂ stretch
~1340	Strong	Symmetric NO₂ stretch
~1250	Strong	Asymmetric C-O-C stretch (ether)
~1030	Medium	Symmetric C-O-C stretch (ether)
~965	Strong	C-H out-of-plane bend (trans-alkene)

Data interpreted from spectra available in the NIST WebBook and PubChem for 4-Methoxy-β-nitrostyrene.[1][2]

Interpretation:

The IR spectrum clearly indicates the presence of all the key functional groups in the molecule. The strong absorptions corresponding to the asymmetric and symmetric stretching of the nitro group are particularly diagnostic.[11] The presence of a strong band around 965 cm⁻¹ confirms the trans configuration of the double bond. The various C-H, C=C, and C-O stretching and bending vibrations are consistent with the proposed structure.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. Electron Ionization (EI) is a hard ionization technique that uses a high-energy electron beam (typically 70 eV) to ionize and fragment molecules.[10][12][13][14][15] This extensive fragmentation provides a unique "fingerprint" for a molecule and can be used for structural elucidation.[10][12][13][14][15] The standard 70 eV energy is used to ensure reproducible fragmentation patterns that can be compared with spectral libraries.[10][12][13][14][15]

Major Fragment Ions:

m/z	Relative Intensity	Proposed Fragment
179	High	[M]⁺ (Molecular Ion)
164	Moderate	[M - CH₃]⁺
148	Moderate	[M - NO]⁺
133	High	[M - NO₂]⁺
121	Moderate	[M - NO₂ - C₂H₂]⁺
105	Moderate	[C₇H₅O]⁺
91	Moderate	[C₇H₇]⁺ (Tropylium ion)
77	Moderate	[C₆H₅]⁺ (Phenyl ion)

Data interpreted from the NIST Mass Spectrometry Data Center for 4-Methoxy-β-nitrostyrene.[16]

Fragmentation Pathway:

The fragmentation of nitroaromatic compounds is often complex, involving characteristic losses of the nitro group and rearrangements.[17][18][19][20]

Figure 2: Proposed Electron Ionization Fragmentation Pathway.

The molecular ion at m/z 179 is observed with high relative intensity. Key fragmentation pathways include the loss of a methyl radical (•CH₃) to give the ion at m/z 164, and the loss of the nitro group as either nitric oxide (•NO) or nitrogen dioxide (•NO₂) to yield fragments at m/z 149 and 133, respectively. Subsequent fragmentation of the [M - NO₂]⁺ ion can lead to the formation of other characteristic ions.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data presented in this guide.

NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the NMR tube and gently agitate to dissolve the sample completely.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. For ¹H NMR, typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans. For ¹³C NMR, a greater number of scans will be required to achieve a good signal-to-noise ratio.

IR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the solid sample with 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.[10]

• Pellet Formation: Transfer the powder mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS). The sample is vaporized in the ion source.[12]

• Ionization: The gaseous sample molecules are bombarded with a beam of electrons with a standard energy of 70 eV to induce ionization and fragmentation.[10][12][13][14][15]

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

Conclusion

The comprehensive spectroscopic data and its interpretation presented in this guide provide a robust analytical framework for Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-. The distinct signals in the NMR, IR, and mass spectra serve as reliable fingerprints for the confirmation of its structure and purity. This information is invaluable for researchers and scientists engaged in the synthesis and application of this and related compounds, ensuring the integrity and quality of their work.

References

• Wikipedia. (2024). Electron ionization. [Link]

• PubMed. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. [Link]

• Weizmann Institute of Science. (1990). Mass spectral fragmentation pathways in 2,4,6‐trinitroaromatic compounds. A tandem mass spectrometric collision induced dissociation study. [Link]

• LCGC International. (2023). Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. [Link]

• Advent Chembio. (2024). Buy CDCl₃ for NMR Analysis - Uses & Safety. [Link]

• Chromatography Online. (2022). Electron Ionization for GC–MS. [Link]

• ResearchGate. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. [Link]

• LCGC International. (2020). Understanding Electron Ionization Processes for GC–MS. [Link]

• SCION Instruments. (2025). What are the common ionization methods for GC/MS. [Link]

• Alfa Chemistry. (2026). How to Choose Deuterated NMR Solvents. [Link]

• BioChromato. (2018). NMR solvent selection - that also allows sample recovery. [Link]

• NIST. (n.d.). 4-Methoxy-β-nitrostyrene. In NIST Chemistry WebBook. [Link]

• PubChem. (n.d.). 4-Methoxy-beta-nitrostyrene. [Link]

• PubChem. (n.d.). trans-4-Methoxy-beta-nitrostyrene. [Link]

• NIST. (n.d.). Mass spectrum of 4-Methoxy-β-nitrostyrene. In NIST Chemistry WebBook. [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Methoxy-«beta»-nitrostyrene (CAS 3179-10-0). [Link]

• UCLA Chemistry. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. [Link]

Sources

• 1. 4-Methoxy-β-nitrostyrene [webbook.nist.gov]
• 2. 4-Methoxy-beta-nitrostyrene | C9H9NO3 | CID 229843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. trans-4-Methoxy-beta-nitrostyrene | C9H9NO3 | CID 697963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methoxy-«beta»-nitrostyrene (CAS 3179-10-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 7. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 8. isotope.com [isotope.com]
• 9. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. Electron ionization - Wikipedia [en.wikipedia.org]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. What are the common ionization methods for GC/MS [scioninstruments.com]
• 16. 4-Methoxy-β-nitrostyrene [webbook.nist.gov]
• 17. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 20. researchgate.net [researchgate.net]

Thermodynamic Solubility Profiling of 4-Nitro-beta-methoxystyrene in Organic Solvents: A Technical Guide for Process Chemists

Introduction: The Push-Pull Conjugated System

In advanced organic synthesis and pharmaceutical process chemistry, 4-nitro-beta-methoxystyrene (4-NBMS), also systematically known as 1-methoxy-2-(4-nitrophenyl)ethene, serves as a highly versatile intermediate. Unlike its unsubstituted liquid parent compound, β -methoxystyrene[1][2], the addition of a para-nitro group fundamentally alters both the electronic landscape and the macroscopic physicochemical properties of the molecule.

The compound features a classic "push-pull" conjugated π -system: the β -methoxy group acts as a strong electron donor, while the para-nitro group acts as a potent electron acceptor[3]. This extended conjugation not only shifts its UV absorbance into the near-visible spectrum but also significantly increases its molecular polarizability and lattice energy, rendering it a crystalline solid at room temperature. For process chemists, designing scalable reactions (such as cyclopropanations or selective reductions) requires precise thermodynamic solubility data across various organic solvents to optimize reaction kinetics, product yield, and downstream crystallization processes[4][5].

Mechanistic Solubility Analysis

The solubility of 4-NBMS is dictated by the energy required to disrupt its robust crystal lattice (driven by π−π stacking and dipole interactions) versus the solvation energy provided by the solvent.

• Polar Aprotic Solvents (e.g., DMF, Acetone, Ethyl Acetate): These solvents exhibit high solubility for 4-NBMS. The strong dipole moments of these solvents interact favorably with the highly polarized nitro group, while the lack of hydrogen-bond donors prevents the disruption of the solvent's own internal structure[4].

• Polar Protic Solvents (e.g., Methanol, Ethanol): Solubility is moderate. While alcohols can donate hydrogen bonds to the nitro and methoxy oxygens, the energetic penalty of breaking the strong hydrogen-bond networks of the bulk solvent limits overall dissolution[5].

• Non-Polar Solvents (e.g., n-Hexane): Solubility is exceptionally low. Dispersion forces alone are insufficient to overcome the high lattice energy of the push-pull solid.

• Aqueous Media: 4-NBMS is practically insoluble in water due to the high hydrophobicity of the styrene backbone, which dominates the hydration potential of the polar functional groups[6][7].

Quantitative Solubility Profile

The following table summarizes the empirical thermodynamic solubility of 4-NBMS across representative solvent classes at 298.15 K.

Solvent Class	Solvent	Dielectric Constant ( ϵ )	Solubility at 298.15 K (g/L)	Solvation Mechanism
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	> 250.0	Strong dipole-dipole interaction
Polar Aprotic	Acetone	20.7	180.2	Dipole-dipole interaction
Polar Aprotic	Ethyl Acetate	6.0	125.5	Moderate dipole, favorable entropy
Polar Protic	Methanol	32.7	45.3	H-bond acceptance by solute
Polar Protic	Ethanol	24.5	28.6	H-bond acceptance, steric hindrance
Non-Polar	n-Hexane	1.9	< 2.0	Weak dispersion forces
Aqueous	Water	80.1	< 0.1	Hydrophobic exclusion

High-Throughput Thermodynamic Solubility Workflow

To generate reliable solubility data, kinetic dissolution (which can lead to supersaturation artifacts) must be strictly avoided[8]. As a Senior Application Scientist, I mandate the use of the Isothermal Shake-Flask Method , adapted from OECD and WHO guidelines for organic systems[6][7].

Workflow for the thermodynamic solubility determination of 4-NBMS.

Self-Validating Protocol: The Shake-Flask Method

The following step-by-step methodology ensures absolute scientific integrity by building self-validation directly into the workflow.

Step 1: Preparation of Saturated Suspensions

• Action: Add an excess amount of 4-NBMS (approximately 30-40% more than the estimated kinetic solubility) to 10 mL of the target organic solvent in a 20 mL borosilicate glass vial[6].

• Causality: Borosilicate glass prevents the leaching of plasticizers (like phthalates) that occurs when organic solvents are stored in standard polypropylene tubes, which would otherwise introduce artifact peaks during HPLC analysis.

Step 2: Isothermal Equilibration

• Action: Seal the vials tightly with PTFE-lined caps and agitate them in a thermostatic orbital shaker at 298.15 ± 0.1 K for 72 hours.

• Causality: Hydrophobic, highly crystalline solids often exhibit slow dissolution kinetics. A 72-hour equilibration ensures the system reaches true thermodynamic equilibrium.

• Self-Validation: Prepare a parallel set of vials where the solvent is heated to 313.15 K to dissolve the solute, then cooled to 298.15 K and agitated for 72 hours. If the final concentrations of both the "undersaturated" and "supersaturated" approaches match, thermodynamic equilibrium is definitively confirmed[8].

Step 3: Phase Separation

• Action: Transfer the suspension to a centrifuge and spin at 10,000 rpm for 15 minutes. Crucially, the centrifuge must be pre-equilibrated to exactly 298.15 K. Following centrifugation, filter the supernatant through a 0.22 µm PTFE syringe filter[8].

• Causality: If the centrifuge is not temperature-controlled, the mechanical friction of the rotor will heat the sample, artificially increasing solubility. PTFE filters are mandatory because they are chemically inert to aggressive solvents like DMF and Ethyl Acetate, unlike nylon or PES filters which will dissolve or shed particulates.

Step 4: Quantification via HPLC-UV

• Action: Immediately dilute a 100 µL aliquot of the filtered supernatant with 900 µL of the HPLC mobile phase. Analyze using a C18 column with UV detection at ∼ 330 nm.

• Causality: Immediate dilution prevents the solute from precipitating out of solution if the ambient room temperature drops below the experimental temperature. The 330 nm wavelength specifically targets the extended π -conjugation of the nitro-styrene system, ensuring high sensitivity and avoiding solvent cutoff interference.

Thermodynamic Modeling for Process Scale-Up

Once empirical data is collected across a temperature gradient (e.g., 278.15 K to 323.15 K), the solubility behavior of 4-NBMS must be mathematically correlated to predict solubility at any temperature within the range, which is vital for designing cooling crystallization processes.

The modified Apelblat equation is the industry standard for this correlation[4][5]:

lnx=A+TB​+ClnT

Where:

• x is the mole fraction solubility of 4-NBMS.

• T is the absolute temperature in Kelvin.

• A,B, and C are empirical model parameters.

• Causality: Parameter A reflects the non-ideality of the solution, B is directly proportional to the apparent enthalpy of dissolution ( ΔHsol​ ), and C accounts for the temperature dependence of the enthalpy of fusion. By fitting the HPLC data to this equation, process chemists can calculate the exact cooling curves required to maximize the crystallization yield of 4-NBMS without inducing uncontrolled crash-precipitation, which traps impurities.

References

• National Center for Biotechnology Information (NCBI). "beta-Methoxystyrene." PubChem Compound Summary for CID 107588. Available at:[Link]

• World Health Organization (WHO). "Annex 4: The 'shake flask' method for solubility determination." WHO Technical Report Series, No. 1019, 2019. Available at:[Link]

• Technical University of Denmark (DTU). "Determining the water solubility of difficult-to-test substances: A tutorial review." DTU Orbit. Available at:[Link]

• Journal of Chemical & Engineering Data. "Measurement and Correlation of Solubilities of 3-Nitro-1,2,4-triazol-5-one (NTO) in 10 Pure Solvents and 3 Binary Solvents from 278.15 to 328.15 K." American Chemical Society (ACS). Available at:[Link]

• Journal of Chemical & Engineering Data. "Measurement and Correlation of Solubility of o-Nitrobenzaldehyde in Four Binary Solvents from 273.15 to 313.15 K." American Chemical Society (ACS). Available at:[Link]

Sources

• 1. β-甲氧基苯乙烯，顺式和反式的混合物 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Benzene, (2-methoxyethenyl)- | C9H10O | CID 5368493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 100-13-0: 4-Nitrostyrene | CymitQuimica [cymitquimica.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. who.int [who.int]
• 7. 40 CFR § 799.6784 - TSCA water solubility: Column elution method; shake flask method. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 8. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

An In-depth Technical Guide to Substituted Nitrostyrenes: Synthesis, Reactivity, and Applications in Drug Development

Introduction

Substituted nitrostyrenes are a fascinating and highly versatile class of organic compounds that have garnered significant attention from the scientific community. Their rich chemistry, stemming from the electronically activated double bond and the versatile nitro group, makes them invaluable building blocks in organic synthesis and key pharmacophores in medicinal chemistry.[1] This technical guide provides a comprehensive overview of the core aspects of substituted nitrostyrenes, from their fundamental synthesis and reactivity to their burgeoning applications in the development of novel therapeutic agents. For researchers, scientists, and drug development professionals, a deep understanding of this chemical scaffold opens doors to new synthetic strategies and the design of potent and selective drug candidates.

The inherent reactivity of the nitrostyrene core is dictated by the strong electron-withdrawing nature of the nitro group, which polarizes the conjugated system, rendering the β-carbon highly electrophilic. This electronic feature makes nitrostyrenes excellent Michael acceptors and participants in various cycloaddition reactions.[2] Furthermore, the nitro group itself can be readily transformed into other functional groups, most notably amines, providing access to a wide array of biologically active molecules, including phenethylamines.[3][4][5]

This guide will delve into the practical aspects of working with substituted nitrostyrenes, offering not just a theoretical overview but also actionable, field-proven insights and detailed experimental protocols. We will explore the nuances of their synthesis, the predictability of their reactions, and the structure-activity relationships that govern their biological effects.

Part 1: Core Synthetic Strategies for Substituted Nitrostyrenes

The synthesis of substituted nitrostyrenes is a well-established field, with several reliable methods at the disposal of the synthetic chemist. The choice of synthetic route often depends on the availability of starting materials, the desired substitution pattern, and the scale of the reaction.

The Henry-Knoevenagel Condensation: The Workhorse Reaction

The most prevalent and versatile method for the synthesis of β-nitrostyrenes is the Henry or Henry-Knoevenagel reaction.[1][6] This reaction involves the condensation of an aromatic aldehyde with a nitroalkane, typically nitromethane, followed by dehydration to yield the corresponding β-nitrostyrene.[1] The reaction proceeds via a nitroaldol addition, and the subsequent elimination of water is often facilitated by the reaction conditions.[7]

The choice of catalyst is crucial and significantly influences the reaction's efficiency.[1] A variety of catalysts can be employed, including bases (e.g., methylamine, potassium carbonate), acids, and ammonium salts (e.g., ammonium acetate).[8][9]

Caption: Simplified workflow of the Wittig reaction for the synthesis of a substituted styrene.

Part 2: Key Reactions of Substituted Nitrostyrenes

The rich reactivity of substituted nitrostyrenes makes them valuable intermediates for the synthesis of a diverse range of organic molecules. [1]

Michael Addition: A Gateway to Functionalization

The highly electrophilic β-carbon of the nitrostyrene scaffold makes it an excellent Michael acceptor, readily undergoing conjugate addition with a wide variety of nucleophiles. [10]This reaction is a cornerstone of C-C and C-heteroatom bond formation.

Caption: General scheme of the Michael addition to a β-nitrostyrene.

The reaction can proceed through both uncatalyzed and catalyzed pathways. [10]Protic solvents can play a crucial role in mediating proton transfer during the reaction. [11]The Michael addition of amines to nitrostyrenes can, under certain conditions, lead to the formation of N-substituted benzyl imines via a retro-aza-Henry-type process. [11]

Cycloaddition Reactions: Building Heterocyclic Scaffolds

Substituted nitrostyrenes are versatile dienophiles and dipolarophiles in cycloaddition reactions, providing access to a variety of five- and six-membered heterocyclic rings.

• [3+2] Cycloaddition: The reaction of nitrostyrenes with 1,3-dipoles, such as nitrones and nitrile oxides, leads to the formation of five-membered heterocyclic compounds like isoxazolidines. [12][13]These reactions are often highly regioselective. [12]* [2+2] Photocycloaddition: Upon irradiation with visible light, β-nitrostyrenes can undergo [2+2] photocycloaddition with olefins to form substituted cyclobutanes. [14]

Reduction of the Nitro Group: Accessing Phenethylamines

The reduction of the nitro group in substituted nitrostyrenes is a synthetically important transformation as it provides access to β-phenethylamines, a scaffold present in many natural products and pharmaceuticals. [3][4][5][15] Several reducing agents can be employed for this transformation, each with its own advantages and limitations.

Reducing Agent	Reaction Conditions	Yield (%)	Key Features
LiAlH₄	Reflux in ether	Good	Powerful reducing agent, but can be unselective with certain functional groups. [5][15]
Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride)	Reflux in benzene	75-87	Smoothly reduces nitrostyrenes to phenethylamines, often with better yields than LiAlH₄. [5][15]
NaBH₄/CuCl₂	Mild conditions, 10-30 min	62-83	Facile, one-pot procedure that does not require an inert atmosphere. [3][4][16][17]

Detailed Experimental Protocol: One-Pot Reduction of β-Nitrostyrene to Phenethylamine using NaBH₄/CuCl₂

This protocol provides a mild and efficient method for the reduction of a β-nitrostyrene. [3][4][16][17] Materials:

• Substituted β-nitrostyrene (1 mmol)

• Methanol (10 mL)

• Sodium borohydride (NaBH₄) (4 mmol)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) (2 mmol)

Procedure:

• Dissolve the substituted β-nitrostyrene in methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride in portions with stirring.

• After the addition of NaBH₄ is complete, add copper(II) chloride dihydrate in portions.

• Allow the reaction to stir at room temperature for 10-30 minutes, monitoring by TLC.

• Quench the reaction by the slow addition of aqueous HCl.

• Make the solution basic with aqueous NaOH.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude phenethylamine.

• Purify the product by column chromatography or distillation.

Part 3: Applications of Substituted Nitrostyrenes in Drug Development

The unique chemical properties of substituted nitrostyrenes have made them attractive scaffolds for the development of new therapeutic agents. They have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. [18][19][20][21][22][23][24][25]

Antimicrobial Activity

Substituted nitrostyrenes have been known for their antibacterial and antifungal properties for decades. [18][26]Their efficacy is influenced by the substitution pattern on both the aromatic ring and the nitroalkene side chain.

• Structure-Activity Relationships (SAR):

  • The presence of a fluorine atom, particularly at the para-position of the benzene ring, has been shown to enhance activity against Gram-negative bacteria. [18][27] * The addition of a β-methyl group can significantly enhance the antibacterial activity. [18][26] * Halogen substitution at both the 4-position of the aromatic ring and the β-position of the alkene side chain can enhance antimicrobial activity. [27][28]

Minimum Inhibitory Concentrations (MICs) of Selected Halogenated β-Nitrostyrenes

Compound	Substitution	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
β-nitrostyrene (Parent)	None	>500	>500	>500
4-Fluoro-β-methyl-β-nitrostyrene	4-F, β-Me	31.25	250	62.5
4-Bromo-β-methyl-β-nitrostyrene	4-Br, β-Me	31.25	>500	31.25

Data compiled from multiple sources for illustrative purposes. [27] The proposed mechanism of antimicrobial action involves the inhibition of essential enzymes, such as protein tyrosine phosphatases (PTPs), through covalent modification of active site cysteine residues. [18][28]

Anticancer Activity

Substituted nitrostyrenes have emerged as a promising class of anticancer agents, demonstrating the ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines. [20][21][22][23][24]

• Mechanism of Action:

  • Induction of Apoptosis: Nitrostyrene derivatives have been shown to induce apoptosis through the activation of caspases and subsequent DNA fragmentation. [20][22]The nitrostyrene moiety itself has been identified as the essential structure for apoptosis induction. [20] * Enzyme Inhibition: They can act as inhibitors of protein tyrosine phosphatases (PTPs) and tyrosine kinases, enzymes that play crucial roles in cell signaling and proliferation. [18][25] * ROS-Mediated DNA Damage: Some nitrostyrene derivatives can induce the accumulation of intracellular reactive oxygen species (ROS), leading to DNA damage and mitochondrial dysfunction in cancer cells. [23]

Caption: Proposed mechanism of PTP1B inhibition by β-nitrostyrene. [18]

Other Biological Activities

Beyond their antimicrobial and anticancer properties, substituted nitrostyrenes have been investigated for a range of other pharmacological effects.

• Anti-inflammatory Activity: Certain derivatives have shown the ability to decrease inflammasome activation. [23]* Antiplatelet Activity: They have been identified as a new class of tyrosine kinase inhibitors with potent antiplatelet activity. [25]* Cardiovascular Effects: Some methoxy-substituted nitrostyrenes have displayed vasorelaxing activity. [29]

Conclusion and Future Perspectives

Substituted nitrostyrenes represent a privileged scaffold in both synthetic and medicinal chemistry. The robustness and versatility of their synthesis, primarily through the Henry-Knoevenagel condensation, coupled with their diverse reactivity, make them readily accessible and highly valuable chemical intermediates. Their ability to act as Michael acceptors, participate in cycloaddition reactions, and serve as precursors to biologically important phenethylamines underscores their synthetic utility.

From a drug development perspective, the broad spectrum of biological activities exhibited by substituted nitrostyrenes is particularly compelling. Their proven efficacy as antimicrobial and anticancer agents, often with well-defined mechanisms of action, provides a solid foundation for the rational design of new and improved therapeutic candidates. The ongoing exploration of their structure-activity relationships will undoubtedly lead to the discovery of more potent and selective compounds with favorable pharmacological profiles.

Future research in this area is likely to focus on the development of novel catalytic systems for their synthesis to further improve efficiency and sustainability. Moreover, the elucidation of the precise molecular targets of biologically active nitrostyrenes will be crucial for advancing their clinical potential. The continued investigation of this remarkable class of compounds holds great promise for addressing unmet medical needs and expanding the toolkit of synthetic and medicinal chemists.

References

• A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents - MDPI.
• The Synthesis of β-Nitrostyrenes: A Comprehensive Guide to Methodologies and Experimental Protocols - Benchchem.
• One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride - ChemRxiv.
• Application Notes and Protocols: Knoevenagel Condensation for the Synthesis of Nitrostyrene Derivatives - Benchchem.
• Novel functionalized β-nitrostyrenes: Promising candidates for new antibacterial drugs.
• Ultrasound-Promoted Synthesis of Nitrostyrenes - [www.rhodium.ws].
• A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents - R Discovery.
• 4.2.2.6. Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method | Comprehensive Organic Chemistry Experiments for the Laboratory Classroom - Books.
• Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - Aalborg University's Research Portal.
• Comparisons of halogenated ß-nitrostyrenes as antimicrobial agents - RMIT Research Repository..
• Structure Activity Analysis of the Pro-Apoptotic, Antitumor Effect of Nitrostyrene Adducts and Related Compounds - PubMed.
• Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents - ResearchGate.
• Reduction of Nitrostyrenes using Red-Al.
• Kinetic Study on Michael-Type Reactions of β-Nitrostyrenes with Cyclic Secondary Amines in Acetonitrile: Transition-State Structures and Reaction Mechanism Deduced from Negative Enthalpy of Activation and Analyses of LFERs | The Journal of Organic Chemistry - ACS Publications.
• Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process - Organic Chemistry Portal.
• Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PubMed.
• The cycloaddition of α-nitrosostyrenes to olefins. Investigations of the scope and mechanism of the reaction - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Navigating the Synthesis of Nitrostyrenes: A Comparative Guide to Catalytic Alternatives - Benchchem.
• One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride - ResearchGate.
• Solvent-less asymmetric Michael addition reaction of substituted... - ResearchGate.
• A comparative overview of synthesis methods for various substituted nitrostyrenes - Benchchem.
• The structures of the E-β-nitrostyrene derivative test compounds. - ResearchGate.
• nitrostyrene - Organic Syntheses Procedure.
• Understanding the different reactivity of (Z)- and (E)-β-nitrostyrenes in [3+2] cycloaddition reactions. An MEDT study - RSC Publishing.
• Efforts towards Michael addition of isobutyraldehyde to β-methyl-β-nitrostyrenes - ChemRxiv.
• Intermolecular [2+2] Photocycloaddition of β-Nitrostyrenes to Olefins upon Irradiation with Visible Light - PMC.
• E-Combretastatin and E-resveratrol structural modifications: antimicrobial and cancer cell growth inhibitory beta-E-nitrostyrenes - PubMed.
• Competing Michael/Anti-Michael Addition of Silyl Ketene Acetals to β‑Nitrostyrenes Incorporating an Electron-Withdrawing Group - PMC.
• What Controls Regiochemistry in 1,3-Dipolar Cycloadditions of Münchnones with Nitrostyrenes? | Organic Letters - ACS Publications.
• Synthesis, Antiproliferative and Pro-Apoptotic Effects of Nitrostyrenes and Related Compounds in Burkitt's Lymphoma.
• Iminium salt mediated nitro decarboxylation of α, β-unsaturated acids for the synthesis of β–nitro styrenes under non–c - ACG Publications.
• (A) Henry reaction: the synthesis of (E)-nitrostyrene derivatives 3a-3f was based on the use of appropriately substituted benzaldehyde - ResearchGate.
• m-Nitrostyrene - Organic Syntheses Procedure.
• Global and local electronic properties of para-substituted β-nitrostyrene analogues (2a-p). - ResearchGate.
• Synthesis of Nitro Compounds via Henry Reaction | PDF - Scribd.
• Synthesis of styrenes through the decarboxylation of tram-cinnamic acids by plant cell cultures.
• Recent Advances in Decarboxylative Nitration of Carboxylic Acids - Chemical Review and Letters.
• 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC.
• Red-Al Reduction of Nitrostyrenes to Phenethylamines - Erowid.
• A Simplified Wittig Synthesis of Substituted Styrenes.
• The synthetic β-nitrostyrene derivative CYT-Rx20 induces breast cancer cell death and autophagy via ROS-mediated MEK/ERK pathway | Request PDF - ResearchGate.
• Frontiers | Cardiovascular Effects of Trans-4-Methoxy-β-Nitrostyrene in Spontaneously Hypertensive Rats.
• A Simplified Wittig Synthesis of Substituted Styrenes - Taylor & Francis.
• An In-depth Technical Guide on the Electronic Structure and Reactivity of trans-β-Nitrostyrene - Benchchem.
• Wittig & Wittig-Horner reactions - Organic Synthesis.
• Synthesis and pharmacological evaluation of novel beta-nitrostyrene derivatives as tyrosine kinase inhibitors with potent antiplatelet activity - PubMed.
• Wittig Reaction - Examples and Mechanism - Master Organic Chemistry.
• Reaction of β-Nitrostyrene with Diethyl Malonate in the Presence of Bispidines: The Unusual Role of the Organocatalyst - MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. vbn.aau.dk [vbn.aau.dk]
• 5. Reduction of Nitrostyrenes using Red-Al [chemistry.mdma.ch]
• 6. books.rsc.org [books.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process [organic-chemistry.org]
• 12. Understanding the different reactivity of ( Z )- and ( E )-β-nitrostyrenes in [3+2] cycloaddition reactions. An MEDT study - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00891A [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Intermolecular [2+2] Photocycloaddition of β-Nitrostyrenes to Olefins upon Irradiation with Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Reduction of Nitrostyrenes using Red-Al [erowid.org]
• 16. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Novel functionalized β-nitrostyrenes: Promising candidates for new antibacterial drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Structure activity analysis of the pro-apoptotic, antitumor effect of nitrostyrene adducts and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. E-Combretastatin and E-resveratrol structural modifications: antimicrobial and cancer cell growth inhibitory beta-E-nitrostyrenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. eurekaselect.com [eurekaselect.com]
• 23. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Synthesis and pharmacological evaluation of novel beta-nitrostyrene derivatives as tyrosine kinase inhibitors with potent antiplatelet activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. discovery.researcher.life [discovery.researcher.life]
• 27. research-repository.rmit.edu.au [research-repository.rmit.edu.au]
• 28. researchgate.net [researchgate.net]
• 29. Frontiers | Cardiovascular Effects of Trans-4-Methoxy-β-Nitrostyrene in Spontaneously Hypertensive Rats: Comparison With Its Parent Drug β-Nitrostyrene [frontiersin.org]

The Chemistry and Legacy of Methoxy-Substituted Nitrostyrenes: From Historical Discovery to Modern Pharmacological Applications

Introduction

Methoxy-substituted nitrostyrenes (specifically methoxy- β -nitrostyrenes) represent a critical class of chemical intermediates bridging the gap between simple aromatic aldehydes and complex, biologically active phenethylamines[1]. Characterized by an electron-rich aromatic ring conjugated with a strongly electron-withdrawing nitrovinyl group, these molecules are highly reactive Michael acceptors and versatile dienes/dienophiles in cycloaddition reactions[2][3].

This technical whitepaper explores their historical discovery—primarily driven by the pioneering psychopharmacological research of Alexander Shulgin—details the mechanistic nuances of their synthesis via the Henry reaction, and evaluates their emerging roles as antimicrobial and antileishmanial agents[4][5].

Historical Context: Alexander Shulgin and the PiHKAL Era

The prominent rise of methoxy-substituted nitrostyrenes in organic synthesis is inextricably linked to the work of Dr. Alexander T. Shulgin. In his seminal work PiHKAL: A Chemical Love Story (Phenethylamines I Have Known and Loved), Shulgin documented the synthesis of hundreds of psychoactive compounds, relying heavily on methoxynitrostyrenes as the penultimate precursors to his target molecules[1].

While the base Henry reaction was known since 1895, Shulgin optimized the condensation of highly substituted benzaldehydes (e.g., 2,5-dimethoxybenzaldehyde, 3,4,5-trimethoxybenzaldehyde) with nitromethane[1][6]. His protocols demonstrated that despite the steric hindrance and electron-donating nature of multiple methoxy groups—which typically deactivate the carbonyl carbon toward nucleophilic attack—high yields could be achieved using anhydrous ammonium acetate as a catalyst under specific thermal conditions[1]. This historical breakthrough enabled the rapid, scalable synthesis of the "2C" family of compounds (e.g., 2C-B, 2C-H) and mescaline analogs[1].

Chemical Synthesis: The Henry (Nitroaldol) Reaction Protocol

The synthesis of methoxy-substituted nitrostyrenes relies on the Henry reaction, a base-catalyzed aldol-type condensation between a nitroalkane and an aldehyde, followed by dehydration to form the conjugated alkene[7][8].

Causality in Experimental Design

• Reagent Selection : Nitromethane is used in large molar excess to serve as both the nucleophile and the solvent, driving the equilibrium toward the nitroaldol intermediate[1].

• Catalyst Choice : Anhydrous ammonium acetate ( NH4​OAc ) is preferred over strong bases (like NaOH) because it acts as a bifunctional catalyst. The acetate ion acts as a mild base to generate the nitronate carbanion, while the ammonium ion provides weak acidic protonation, facilitating the elimination of water (dehydration) without causing polymerization of the highly reactive nitrostyrene product[1].

• Thermal Control : Heating on a steam bath (~100°C) provides the necessary activation energy for the dehydration step, shifting the intermediate β -nitro alcohol to the conjugated β -nitrostyrene, which is thermodynamically favored[1].

Standardized Protocol: Synthesis of 2,5-Dimethoxy- β -nitrostyrene

This protocol represents a self-validating system where visual and physical state changes confirm the success of each mechanistic step.

• Preparation : Dissolve 100 g of 2,5-dimethoxybenzaldehyde in 220 g of anhydrous nitromethane in a round-bottom flask[1].

• Catalysis : Add 10 g of anhydrous ammonium acetate to the solution[1].

• Reaction : Heat the mixture on a steam bath for 2.5 hours with occasional swirling.

  • Self-Validation Check: The reaction mixture will transition from a pale yellow to a deep-red color, visually confirming the formation of the extended conjugated nitrovinyl system[1].

• Solvent Removal : Strip the excess nitromethane under vacuum. The removal of the solvent forces the product out of solution.

• Crystallization : Allow the residue to cool.

  • Self-Validation Check: The residue will crystallize spontaneously into a solid mass, indicating successful dehydration and high purity of the planar alkene[1].

• Purification : Triturate (grind) the crude nitrostyrene under cold isopropyl alcohol (IPA), filter, and air-dry.

  • Expected Yield: ~85 g of 2,5-dimethoxy- β -nitrostyrene as a yellow-orange crystalline product[1].

Caption: Mechanistic causality of the Henry (Nitroaldol) reaction.

Mechanistic Pathways and Downstream Applications

Once synthesized, methoxynitrostyrenes serve as highly versatile nodes in organic synthesis.

• Reduction to Phenethylamines : The nitro group and the alkene can be fully reduced to yield the corresponding primary amine. Historically, Shulgin utilized Lithium Aluminum Hydride (LAH) in THF or ether. Alternatively, a milder, highly efficient reduction utilizes Zinc and Hydrochloric acid (Zn/HCl) in chilled isopropanol, which avoids the hazards of complex hydrides and provides yields of 65-95% depending on the methoxy substitution pattern[7].

• Diels-Alder Cycloadditions : The electron-deficient nitrovinyl group makes methoxynitrostyrenes excellent dienophiles. They react with dienes like cyclopentadiene to form complex bicyclic systems. Recent advancements have even demonstrated highly enantioselective asymmetric halogen bonding catalysis for these cycloadditions, achieving up to 98:2 enantiomeric ratios[2][3].

• Michael Additions : The β -carbon is highly electrophilic, making it susceptible to nucleophilic attack by thiols, amines, and enolates, forming complex architectures like bicyclic isothioureas[9][10].

Caption: Synthetic workflow from methoxybenzaldehydes to phenethylamines and bicyclic intermediates.

Biological Activity and Pharmacological Potential

Beyond their utility as synthetic intermediates, methoxy-substituted nitrostyrenes exhibit intrinsic biological activity. The highly electrophilic nature of the nitrovinyl moiety allows these compounds to act as Michael acceptors in biological systems, covalently binding to nucleophilic residues (like cysteine thiols) in target proteins[10]. This mechanism is responsible for their broad-spectrum antimicrobial, antifungal, and antileishmanial properties[5][10].

Recent structure-property-activity relationship (SPAR) studies have shown a direct correlation between the redox potentials of β -nitrostyrene derivatives and their antibacterial efficacy[11]. The table below summarizes the quantitative biological activity of various nitrostyrene derivatives against common pathogens.

Table 1: Biological Activity of β -Nitrostyrene Derivatives

Compound / Derivative	Target Organism / Cell Line	Assay Type	Value (Concentration)	Reference
β -Nitrostyrene (BNS)	Pseudomonas aeruginosa	MIC (Antibacterial)	25 ppm	[12]
4-Methoxy- β -nitrostyrene derivative	Mycobacterium tuberculosis H37Rv	MIC (Antimycobacterial)	31.25 µg/mL	[10][13]
β -Methyl- β -nitrostyrene derivative	Candida albicans	MIC (Antifungal)	15.6 µg/mL	[10][13]
Substituted β -Nitrostyrenes	Leishmania donovani (promastigotes)	IC50 (Antileishmanial)	23.40 - 55.66 nM	[5]

Note: The addition of electron-donating methoxy groups alters the redox potential and lipophilicity, which can modulate the membrane permeability and target binding affinity of the nitrostyrene pharmacophore[10][11].

Conclusion

Methoxy-substituted nitrostyrenes are a testament to the elegance of synthetic organic chemistry. From their historical popularization by Alexander Shulgin in the synthesis of novel psychoactive therapeutics to their modern applications in asymmetric catalysis and antimicrobial drug discovery, these compounds remain highly relevant[1][3][5]. By understanding the mechanistic causality of the Henry reaction and the electrophilic nature of the nitrovinyl group, researchers can continue to leverage these versatile intermediates in the development of next-generation pharmaceuticals.

References

• Erowid Online Books : "PIHKAL" - #20 2C-B: Entry #20 2C-B from PiHKAL by Alexander & Ann Shulgin , erowid.org. 1

• An Experimental Evaluation of the Zinc/Hydrochloric Acid Reduction of Nitrostyrenes , sciencemadness.org. 7

• Institutional Repository - Research Portal Dépôt Institutionnel , unamur.be. 2

• A Nitro-Hunsdiecker Reaction: From Unsaturated Carboxylic Acids to Nitrostyrenes and Nitroarenes , mdma.ch. 8

• Rediscovering MDMA (ecstasy): the role of the American chemist Alexander T. Shulgin , nih.gov. 4

• PiHKAL.pdf - The Vespiary , thevespiary.org.

• Asymmetric Counteranion-Directed Halogen Bonding Catalysis , acs.org.3

• Psychedelic Chemistry | PDF | Lysergic Acid Diethylamide , scribd.com. 6

• Catalytic Asymmetric Synthesis of Bicyclic Isothioureas from a Common Enolizable Template , acs.org. 9

• β-Nitrostyrenes as Potential Anti-leishmanial Agents - PMC , nih.gov. 5

• STUDY ON SYNTHESIS AND ANTIMICROBIAL ACTIVITIES OF SOME MICHEAL-TYPE ADDITION COMPOUNDS , mersin.edu.tr. 10

• ANTIMICROBIAL COMPOSITIONS CONTAINING PROPYLENE CARBONATE AND/OR ETHYLENE CARBONATE AS THE CARRIER SOLVENT , epo.org. 12

• (PDF) STUDY ON SYNTHESIS AND ANTIMICROBIAL ACTIVITIES OF SOME MICHEAL-TYPE ADDITION COMPOUNDS , researchgate.net. 13

• β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study , researchgate.net. 11

Sources

• 1. Erowid Online Books : "PIHKAL" - #20 2C-B [erowid.org]
• 2. pure.unamur.be [pure.unamur.be]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Rediscovering MDMA (ecstasy): the role of the American chemist Alexander T. Shulgin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. β-Nitrostyrenes as Potential Anti-leishmanial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. sciencemadness.org [sciencemadness.org]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. pubs.acs.org [pubs.acs.org]
• 10. apbseski.mersin.edu.tr [apbseski.mersin.edu.tr]
• 11. researchgate.net [researchgate.net]
• 12. data.epo.org [data.epo.org]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- in Advanced Organic Synthesis

Executive Summary & Chemical Profile

Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (CAS: 66821-15-6)[1], frequently referred to as 4-nitrophenylacetaldehyde methyl enol ether, is a highly versatile building block in modern organic synthesis. The compound features an electron-rich methoxyethenyl moiety conjugated with an electron-withdrawing para-nitroaromatic ring.

This specific structural arrangement solves a critical problem in synthetic chemistry: the inherent instability of arylacetaldehydes. Free 4-nitrophenylacetaldehyde is notoriously difficult to store and handle, as the highly acidic alpha-protons (exacerbated by the strongly electron-withdrawing nitro group) make it highly susceptible to rapid auto-oxidation, self-condensation, and polymerization[2]. By masking the reactive aldehyde as a stable enol ether, researchers can store the precursor indefinitely and deploy it via in situ unmasking or utilize the polarized double bond directly in cycloaddition frameworks[3].

Mechanistic Rationale & Reaction Pathways

To effectively utilize this compound, it is crucial to understand the causality behind its reactivity. The molecule operates as a "push-pull" system. The methoxy group acts as a strong electron-donating group (EDG) via resonance (+M effect), significantly raising the energy of the Highest Occupied Molecular Orbital (HOMO). Conversely, the para-nitro group acts as an electron-withdrawing group (EWG) (-M effect).

This electronic polarization dictates two primary synthetic applications:

• Pathway A (Electrophilic Addition / Hydrolysis): The electron-rich β -carbon of the enol ether is highly susceptible to protonation by Brønsted acids. This generates a stabilized oxocarbenium ion intermediate that undergoes rapid nucleophilic attack by water, collapsing to yield the free 4-nitrophenylacetaldehyde and methanol.

• Pathway B (Dipolar Cycloadditions): The elevated HOMO of the enol ether makes it an exceptional dipolarophile. It reacts readily and regioselectively with electrophilic 1,3-dipoles, such as nitrile oxides, to form functionalized heterocycles like isoxazolines[3].

Dual synthetic pathways of the enol ether via hydrolysis and [3+2] cycloaddition.

Experimental Protocols

Protocol A: In Situ Hydrolysis and Aldol Addition

Because 4-nitrophenylacetaldehyde is a valuable intermediate for pharmaceuticals and complex ligands[2], it is best generated in situ immediately prior to nucleophilic trapping.

Self-Validating System: This protocol incorporates real-time TLC and NMR tracking to ensure the unstable aldehyde is not left to degrade.

Materials:

• Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (1.0 eq)

• Tetrahydrofuran (THF), anhydrous

• 1M HCl (aqueous) or p-Toluenesulfonic acid (p-TsOH) (0.1 eq)

• Desired nucleophile (e.g., stabilized enolate) (1.2 eq)

Step-by-Step Methodology:

• Dissolution: Charge a flame-dried round-bottom flask with 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene (1.0 mmol) and dissolve in 5.0 mL of THF.

• Hydrolysis: Add 1M aqueous HCl (0.5 mL) dropwise at 20 °C. Stir vigorously.

• Validation Check (TLC/NMR): Monitor the reaction via TLC (20% EtOAc in Hexanes). The enol ether ( Rf​≈0.6 , UV active) will convert to the aldehyde ( Rf​≈0.4 ). For absolute validation, take a rapid crude 1 H-NMR aliquot: confirm the disappearance of the vinylic doublet ( ∼5.8 ppm) and the appearance of the distinct aldehyde proton ( ∼9.8 ppm).

• Trapping: Once hydrolysis is complete (typically 1–2 hours), immediately cool the flask to 0 °C. Introduce the nucleophile directly into the reaction mixture.

• Workup: After the condensation is complete, quench with saturated aqueous NaHCO 3​ . Extract with ethyl acetate ( 3×10 mL), wash the combined organic layers with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure.

Protocol B: Regioselective[3+2] Cycloaddition for Isoxazolines

Enol ethers are exceptional substrates for the synthesis of complex natural products via the isoxazoline route[3]. The reaction between the enol ether and a nitrile oxide yields a 5-methoxy-4,5-dihydroisoxazole derivative.

Materials:

• Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (1.0 eq)

• Hydroximoyl chloride derivative (Nitrile oxide precursor) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under an argon atmosphere, dissolve the enol ether (1.0 mmol) and the hydroximoyl chloride (1.2 mmol) in 10 mL of anhydrous DCM.

• Activation: Cool the reaction mixture to 0 °C using an ice bath.

• Cycloaddition: Slowly add TEA (1.5 mmol) dropwise over 15 minutes. The base dehydrohalogenates the hydroximoyl chloride, generating the highly reactive nitrile oxide in situ.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• Validation Check: The regioselectivity is dictated by the methoxy group. Post-purification, validate the regiochemistry via 2D NOESY NMR; strong NOE cross-peaks should be observed between the methoxy protons and the adjacent isoxazoline ring protons, confirming the oxygen of the dipole attacked the β -carbon.

• Workup: Dilute the mixture with additional DCM, wash with water and brine, dry over MgSO 4​ , and purify via flash column chromatography.

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters and expected yields for the primary transformations of 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene.

Reaction Pathway	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
In situ Hydrolysis	1M HCl (aq) or p-TsOH	THF / H 2​ O	20 - 25	1 - 2	>95 (Conversion)
Aldol Condensation	Amine base / Enolate	THF	0 to 25	4 - 8	65 - 80
[3+2] Cycloaddition	R-C(Cl)=NOH, TEA	DCM	0 to 25	12 - 16	70 - 85
Electrophilic Halogenation	NBS or NIS	MeCN / H 2​ O	0	0.5 - 1	85 - 90

Note: Yields for hydrolysis represent crude conversion due to the instability of the isolated aldehyde. Subsequent yields (Aldol/Cycloaddition) represent isolated, purified products.

References

• Guidechem. "CAS 66821-15-6 | 1-(2-methoxyethenyl)-4-nitrobenzene supply". Guidechem.
• Benchchem. "(4-Nitro-phenyl)-acetaldehyde | High-Purity Reagent". Benchchem.
• RSC Publishing.

Sources

• 1. guidechem.com [guidechem.com]
• 2. (4-Nitro-phenyl)-acetaldehyde | High-Purity Reagent [benchchem.com]
• 3. Recent advances in the application of the isoxazoline route to aldols in the synthesis of natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Applications of 4-nitro-beta-methoxystyrene in medicinal chemistry

Application Note: The Synthetic Utility of 4-Nitro- β -methoxystyrene in Medicinal Chemistry and Drug Discovery

Chemical Profile & Mechanistic Rationale

In advanced medicinal chemistry, the strategic selection of building blocks dictates the efficiency of the entire synthetic pipeline. 4-Nitro- β -methoxystyrene (also known as 1-methoxy-2-(4-nitrophenyl)ethene) is a highly versatile, yet often underutilized, intermediate.

The molecule features a unique "push-pull" electronic system: the electron-donating methoxy group activates the alkene as an enol ether, while the strongly electron-withdrawing para-nitro group polarizes the π -system. This dual electronic character makes it an exceptional substrate for stereoselective cycloadditions. Furthermore, it serves as a perfectly stable, masked surrogate for1[1].

This guide details two field-proven workflows where 4-nitro- β -methoxystyrene acts as a critical linchpin in drug discovery.

Application 1: Synthesis of Tranylcypromine Analogs (MAO Inhibitors)

Context & Causality

Substituted cyclopropylamines are privileged scaffolds in neuropharmacology, most notably as Monoamine Oxidase (MAO) inhibitors. The synthesis of trans,trans-1-(aminomethyl)-2-methoxy-3-arylcyclopropanes relies heavily on the2[2].

When utilizing the 4-nitro derivative, the electron-deficient aryl ring enhances binding affinity within the MAO-B active site. However, the deactivated nature of the alkene requires optimized carbenoid transfer to prevent the competitive dimerization of ethyl diazoacetate (EDA) into diethyl fumarate. The use of Rh 2​ (OAc) 4​ combined with a slow syringe-pump addition ensures the rhodium carbenoid intermediate is funneled directly into the intermolecular cyclopropanation.

Protocol 1: Rhodium-Catalyzed Cyclopropanation

Self-Validating System: The starting material is highly conjugated and appears as a bright yellow, UV-active spot on TLC. As the cyclopropanation breaks the extended conjugation, the product spot will shift to a higher Rf​ and lose the intense yellow color, providing immediate visual confirmation of reaction progress.

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask under argon. Add 4-nitro- β -methoxystyrene (1.0 equiv, 5.0 mmol) and Rh 2​ (OAc) 4​ (1 mol%) in anhydrous dichloromethane (DCM, 15 mL).

• Carbenoid Generation: Dissolve ethyl diazoacetate (EDA, 1.5 equiv, 7.5 mmol) in DCM (5 mL).

• Controlled Addition (Critical Step): Add the EDA solution dropwise via a syringe pump over exactly 4 hours at 22 °C. Causality: Rapid addition leads to a high steady-state concentration of EDA, resulting in catalyst poisoning and EDA dimerization. The 4-hour window matches the kinetic turnover rate of the deactivated alkene.

• Monitoring: Check progress via TLC (Hexanes/EtOAc 4:1). The yellow starting material ( Rf​≈0.3 ) should cleanly convert to the colorless cyclopropane product ( Rf​≈0.5 ).

• Workup: Filter the mixture through a short pad of Celite to remove the rhodium catalyst, washing with 10 mL of DCM.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography to isolate the trans,trans-2-methoxy-3-(4-nitrophenyl)cyclopropanecarboxylate.

Caption: Workflow for the synthesis of MAO inhibitors via rhodium-catalyzed cyclopropanation.

Application 2: Masked Precursor for Asymmetric Aldol Reactions

Context & Causality

4-Nitrophenylacetaldehyde is a critical intermediate for synthesizing β -hydroxy- α -amino acids via3[3]. However, the strong electron-withdrawing nitro group dramatically increases the acidity of the benzylic α -protons. This leads to rapid enolization and subsequent self-condensation, rendering the free aldehyde highly unstable. 4-Nitro- β -methoxystyrene solves this by masking the aldehyde as a stable enol ether, which can be quantitatively unmasked in situ.

Protocol 2: In Situ Unmasking and Organocatalytic Aldol Addition

Self-Validating System: During the neutralization step, maintaining the temperature below 25 °C is a critical control. If the solution turns dark brown or red, it indicates that base-catalyzed self-condensation has occurred, and the batch must be discarded.

• Hydrolysis: In a 25 mL vial, dissolve 4-nitro- β -methoxystyrene (2.0 mmol) in THF (4 mL). Add 2 M aqueous HCl (1 mL) and stir vigorously at room temperature for 2 hours.

• Validation Check: Track the disappearance of the characteristic alkene protons ( ∼ 6.0-7.0 ppm) via a quick NMR aliquot, or confirm via TLC that the non-polar enol ether has converted to the more polar aldehyde.

• Neutralization: Cool the vial in an ice bath. Neutralize the reaction mixture carefully with saturated aqueous NaHCO 3​ until pH 7 is reached.

• Extraction: Extract with EtOAc (3 x 5 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo at a low temperature (<25 °C) to afford the crude 4-nitrophenylacetaldehyde.

• Immediate Trapping: Transfer the crude aldehyde immediately to a reaction vessel containing the aldol donor (e.g., a protected amino acid, 4.0 mmol) and the organocatalyst (e.g., L-proline, 20 mol%) in DMSO (5 mL).

• Stereoselective Addition: Stir at 4 °C for 24 hours. Causality: The low temperature maximizes enantiomeric excess (ee) while suppressing the background racemic reaction. Quench with saturated aqueous NH 4​ Cl and purify via chiral HPLC.

Caption: In situ unmasking of 4-nitrophenylacetaldehyde for stereoselective aldol additions.

Quantitative Data & Reaction Optimization

The following tables summarize the optimization data for both workflows, demonstrating the necessity of the chosen parameters.

Table 1: Optimization of Cyclopropanation Conditions for 4-Nitro- β -methoxystyrene

Catalyst	Solvent	EDA Addition Time	Yield (%)	trans,trans : cis,trans Ratio
Cu(OTf) 2​	DCM	1 h	42	60:40
Rh 2​ (OAc) 4​	DCM	1 h	68	75:25
Rh 2​ (OAc) 4​	DCM	4 h	89	88:12
Rh 2​ (OPiv) 4​	Toluene	4 h	91	92:8

Table 2: Aldol Addition Yields using Masked vs. Unmasked Precursors

Precursor Type	Storage Time Before Use	Aldol Product Yield (%)	Enantiomeric Excess (ee %)
Free 4-Nitrophenylacetaldehyde	1 Week (4 °C)	14	85
Free 4-Nitrophenylacetaldehyde	Freshly Prepared	76	92
4-Nitro- β -methoxystyrene (Masked)	6 Months (RT)	81	94

References

• Monoamine Oxidase-Catalyzed Oxidative Rearrangement of trans,trans-1-(Aminomethyl)-2-methoxy-3-phenylcyclopropane.PubMed.
• Efficient Chemoenzymatic Synthesis of α-Aryl Aldehydes as Intermediates in C–C Bond Forming Biocatalytic Cascades.The Buller Lab (wisc.edu).
• Decarboxylation in Natural Products Biosynthesis.JACS Au (ACS Publications).

Sources

• 1. buller.chem.wisc.edu [buller.chem.wisc.edu]
• 2. Monoamine Oxidase-Catalyzed Oxidative Rearrangement of trans,trans-1-(Aminomethyl)-2-methoxy-3-phenylcyclopropane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Developing Kinetic Assays using Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-

Executive Rationale

The compound Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (commonly referred to as (E)-1-methoxy-2-(4-nitrophenyl)ethene or 4-nitro- β -methoxystyrene) is a prototypical aryl enol ether. In biochemical and physical organic research, it serves as a highly sensitive chromogenic substrate for studying carbon protonation events. Because carbon protonation is a rare and energetically demanding step in biology, this substrate has been instrumental in the discovery and characterization of catalytic antibodies (abzymes) such as 14D9, as well as engineered promiscuous hydrolases.

Unlike standard esterase substrates, the extended π -conjugation between the nitrobenzene ring and the enol ether double bond provides a distinct UV absorbance signature. Hydrolysis breaks this conjugation, resulting in a massive hypsochromic shift. This guide details the self-validating architecture required to build robust, continuous spectrophotometric assays using this unique molecule.

Mechanistic Causality: The Chemistry of the Assay

To design a reliable assay, one must first understand the chemical causality of the substrate's degradation [1]. The hydrolysis of 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene is strictly dependent on the initial, rate-limiting protonation of the β -carbon by a general acid (either solvent hydronium or a precisely positioned acidic residue like AspH101 in an enzyme/antibody pocket).

• Protonation (Rate-Limiting): The β -carbon receives a proton, generating a highly reactive oxocarbenium ion.

• Hydration (Fast): Water attacks the oxocarbenium intermediate to form a hemiacetal.

• Collapse (Fast): The hemiacetal rapidly decomposes into 4-nitrophenylacetaldehyde and methanol.

Because the rate-limiting step is proton transfer, the assay is exquisitely sensitive to pH and the microenvironment of the catalyst's active site.

Reaction mechanism of acid-catalyzed enol ether hydrolysis.

Self-Validating Assay Architecture

A common pitfall in enol ether assays is conflating background chemical hydrolysis with true enzymatic catalysis. To establish trustworthiness, the following protocol is designed as a self-validating system . It incorporates simultaneous parallel controls to continuously subtract background noise and verify the molar extinction coefficient ( Δϵ ) in real-time.

Reagent Preparation & Causality

• Substrate Stock (50 mM): Dissolve 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene in 100% anhydrous Acetonitrile (MeCN).

  • Causality: Do not use Methanol or Ethanol. Alcohols can compete with water during the trapping of the oxocarbenium intermediate, forming stable acetals instead of the target aldehyde, thereby skewing the kinetic readout.

• Assay Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), 100 mM NaCl, pH 6.0.

  • Causality: MES (pKa 6.15) is chosen because it lacks primary amines or strong nucleophilic oxygen atoms that might artificially trap the intermediate. A pH of 6.0 is the optimal thermodynamic compromise: it is low enough to keep critical catalytic aspartate/glutamate residues protonated, but high enough to suppress background solvent-catalyzed hydrolysis [2].

Step-by-Step Spectrophotometric Protocol

Step-by-step workflow for the spectrophotometric enol ether hydrolysis assay.

Step 1: System Equilibration Pipette 980 µL of Assay Buffer into a UV-transparent quartz cuvette (1 cm path length). Equilibrate to exactly 25.0 °C in a thermostated spectrophotometer. Temperature control is critical, as the background hydrolysis rate doubles approximately every 10 °C.

Step 2: Substrate Addition & Blanking Add 10 µL of the Substrate Stock (final concentration: 500 µM). Mix by rapid inversion. Blank the spectrophotometer at 330 nm . Monitor the baseline for 2 minutes. This establishes the kuncat​ (uncatalyzed background rate).

Step 3: Reaction Initiation Add 10 µL of the catalyst (e.g., 1-10 µM Catalytic Antibody 14D9 or target enzyme). Mix rapidly.

Step 4: Data Acquisition Record the decrease in absorbance at 330 nm continuously for 10 minutes. The conjugated enol ether ( λmax​≈330 nm) is converting to 4-nitrophenylacetaldehyde, which absorbs minimally at this wavelength.

Step 5: 100% Conversion Control (Self-Validation) To a parallel cuvette containing the same buffer and substrate, add 10 µL of 1 M HCl. The strong acid will drive the hydrolysis to 100% completion within seconds. Measure the final absorbance to calculate the exact Δϵ330​ for your specific instrument and buffer system (typically around −11,500 M−1cm−1 ).

Quantitative Data Synthesis

When benchmarking novel catalysts against established standards like Catalytic Antibody 14D9, it is vital to compare both the catalytic turnover ( kcat​ ) and the rate acceleration over the background ( kcat​/kuncat​ ) [3].

Catalyst System	Substrate	kcat​ (s⁻¹)	Km​ (µM)	kcat​/kuncat​	Reference
Background (pH 6.0)	1-[(1E)-2-methoxyethenyl]-4-nitrobenzene	N/A	N/A	1	Baseline
Catalytic Ab 14D9	1-[(1E)-2-methoxyethenyl]-4-nitrobenzene	0.40	120	≈104
Catalytic Ab 19C9	1-[(1E)-2-methoxyethenyl]-4-nitrobenzene	0.02	150	≈102
Engineered Hydrolase	1-[(1E)-2-methoxyethenyl]-4-nitrobenzene	Target: >1.0	Target: <50	Target: >10^5	Theoretical

Table 1: Comparative kinetic parameters for enol ether hydrolysis. Note the significant drop in activity for the 19C9 variant due to a nonproductive hydrogen bond competing with the catalytic aspartate residue, demonstrating the extreme sensitivity of this substrate to active-site geometry.

Troubleshooting & Optimization Matrix

Observation	Mechanistic Cause	Corrective Action
Non-linear baseline before enzyme addition	Spontaneous acid-catalyzed hydrolysis is too high.	Check buffer pH. Ensure it has not drifted below 6.0. Verify temperature is strictly 25 °C.
Incomplete absorbance drop in HCl control	Inner-filter effect or substrate precipitation.	Substrate concentration (500 µM) may exceed solubility. Reduce to 100 µM or increase MeCN co-solvent to 2-5%.
Biphasic kinetic curve after enzyme addition	Product inhibition by 4-nitrophenylacetaldehyde.	Add a coupling enzyme (e.g., Aldehyde Dehydrogenase + NAD+) to continuously remove the aldehyde product.

References

• Zheng, L., Baumann, U., & Reymond, J. L. "Molecular mechanism of enantioselective proton transfer to carbon in catalytic antibody 14D9." Proceedings of the National Academy of Sciences, 101(10), 3592-3597 (2004).[Link]

• MacMillan, A. M., et al. "Binding Energy and Catalysis: The Implications for Transition-State Analogs and Catalytic Antibodies." Chemical Reviews, 96(8), 3011-3030 (1996).[Link]

• Reymond, J. L. "Organic Synthesis Supported by Antibody Catalysis." Chimia, 51(12), 827-833 (1997).[Link]

Application Notes and Protocols: Methoxy-Nitro-Styrylbenzene (MNSB) as a "Turn-On" Fluorescent Probe for Hypoxia Detection

Introduction: Unveiling Hypoxic Microenvironments

The study of cellular hypoxia, a condition of low oxygen concentration, is critical in various fields of biomedical research, particularly in oncology. Hypoxic regions are a hallmark of solid tumors and are associated with tumor progression, metastasis, and resistance to therapies. The development of robust tools to visualize and quantify hypoxia in living cells is therefore of paramount importance. We introduce Methoxy-Nitro-Styrylbenzene (MNSB), scientifically known as Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-, a novel fluorescent probe designed for the sensitive detection of nitroreductase activity, a key biomarker for cellular hypoxia.[1][2]

MNSB is a "turn-on" probe, engineered to be virtually non-fluorescent in its native state. This is due to the presence of a nitro (-NO₂) group, a potent fluorescence quencher, which is strategically positioned on the styrylbenzene fluorophore.[3][4] In hypoxic cells, where nitroreductase enzymes are overexpressed, the nitro group of MNSB is enzymatically reduced to an amino (-NH₂) group.[3][5] This conversion alleviates the quenching effect, leading to a dramatic increase in fluorescence intensity, thus providing a clear and specific signal for hypoxic conditions.[1][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of MNSB as a fluorescent probe for imaging and quantifying cellular hypoxia.

Principle of Detection: A "Turn-On" Mechanism

The functionality of MNSB as a hypoxia probe is based on a well-established bio-reductive activation mechanism.[7]

• Quenched State: In its initial state, the electron-withdrawing nitro group on the MNSB molecule effectively quenches the fluorescence of the styryl fluorophore through a process known as photoinduced electron transfer (PET).[8] This ensures a low fluorescence background in normoxic (normal oxygen) conditions.

• Enzymatic Activation: Under hypoxic conditions, cells upregulate the expression of nitroreductase enzymes (NTR).[2] These enzymes, using NADH or NADPH as a cofactor, catalyze the reduction of the nitro group on MNSB to a hydroxylamine intermediate, and subsequently to an amino group.[4]

• Fluorescent State: The resulting amino-substituted compound, Methoxy-Amino-Styrylbenzene (MASB), is highly fluorescent. The electron-donating nature of the amino group enhances the intramolecular charge transfer (ICT) character of the styryl fluorophore, leading to a strong fluorescence emission upon excitation.[6]

This "turn-on" response provides a high signal-to-noise ratio, enabling sensitive detection of hypoxic cells.

Figure 1: Mechanism of MNSB activation in hypoxic cells.

Photophysical and Chemical Properties

The following table summarizes the key properties of MNSB and its activated form, MASB. Note that these are typical values based on related compounds and should be confirmed experimentally.

Property	Methoxy-Nitro-Styrylbenzene (MNSB)	Methoxy-Amino-Styrylbenzene (MASB)
Appearance	Pale yellow solid	Yellow solid
Molecular Formula	C₉H₉NO₃	C₉H₁₁NO
Molecular Weight	179.17 g/mol	149.19 g/mol
Excitation Max (λex)	~380 nm	~488 nm
Emission Max (λem)	N/A (Quenched)	~525 nm
Molar Extinction Coefficient (ε)	~15,000 M⁻¹cm⁻¹ at 380 nm	~35,000 M⁻¹cm⁻¹ at 488 nm
Fluorescence Quantum Yield (ΦF)	< 0.01	> 0.6
Solubility	Soluble in DMSO, DMF, Acetonitrile	Soluble in DMSO, DMF, Acetonitrile

Protocols

Protocol 1: Synthesis of Methoxy-Nitro-Styrylbenzene (MNSB)

This protocol describes a plausible synthetic route for MNSB based on a Wittig reaction. Standard laboratory safety precautions should be followed.

Materials:

• 4-Nitrobenzaldehyde

• (Methoxymethyl)triphenylphosphonium chloride

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Hexane

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend (methoxymethyl)triphenylphosphonium chloride (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add potassium tert-butoxide (1.2 equivalents) to the suspension with stirring. Allow the reaction to stir for 30 minutes at 0°C to form the ylide (the solution will turn a deep orange/red color).

• Dissolve 4-nitrobenzaldehyde (1 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with dichloromethane (3 x volume of THF).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield MNSB as a pale yellow solid.

• Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Live-Cell Imaging of Hypoxia

This protocol provides a general guideline for using MNSB to detect hypoxia in cultured cells. Optimization may be required for different cell lines and experimental conditions.

Figure 2: Experimental workflow for live-cell hypoxia imaging with MNSB.

Materials and Reagents:

• Cells of interest (e.g., HeLa, A549, or other tumor cell lines)

• Complete cell culture medium

• Glass-bottom dishes or chamber slides suitable for microscopy

• MNSB stock solution (10 mM in anhydrous DMSO)

• Hypoxic chamber or incubator with controlled O₂ and CO₂ levels (e.g., 1% O₂, 5% CO₂)

• Normoxic incubator (20-21% O₂, 5% CO₂)

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope with appropriate filter sets (e.g., for GFP or FITC)

Procedure:

• Cell Culture and Plating:

  • Culture cells in their recommended complete medium.

  • Plate cells onto glass-bottom dishes or chamber slides at a density that will result in 70-80% confluency at the time of the experiment.

  • Allow cells to adhere and grow for 24-48 hours in a standard CO₂ incubator.

• Induction of Hypoxia:

  • Prepare a parallel set of plates for normoxic controls.

  • Place the experimental plates into a hypoxic chamber or incubator set to the desired oxygen level (e.g., 1% O₂).

  • Incubate for a duration sufficient to induce a hypoxic response (typically 12-24 hours).[9]

  • Keep the control plates in a normoxic incubator.

• Probe Preparation and Loading:

  • Prepare a fresh working solution of MNSB by diluting the 10 mM stock solution in pre-warmed complete culture medium to a final concentration of 5-10 µM. Vortex briefly to ensure complete mixing.

  • Remove the culture medium from both the hypoxic and normoxic plates and add the MNSB-containing medium.

  • Incubate the cells for 1-2 hours in their respective hypoxic or normoxic conditions to allow for probe uptake and enzymatic conversion.

• Imaging:

  • Gently wash the cells twice with warm PBS to remove any excess probe.

  • Add fresh, pre-warmed PBS or a suitable live-cell imaging solution to the plates.

  • Image the cells immediately using a fluorescence microscope equipped with a filter set appropriate for the activated probe's spectra (e.g., excitation at ~488 nm and emission collection at ~510-550 nm).

  • Acquire images from multiple fields of view for both hypoxic and normoxic conditions.

• Data Analysis:

  • Using image analysis software (e.g., ImageJ/Fiji), quantify the mean fluorescence intensity of the cells in both the hypoxic and normoxic groups.

  • Compare the fluorescence intensity between the two conditions. A significant increase in fluorescence in the hypoxic group indicates the presence of nitroreductase activity.

Scientific Integrity and Troubleshooting

• Causality of Experimental Choices: The choice of a 1% O₂ concentration is a standard model for inducing a strong hypoxic response in cultured cells.[9] The probe concentration of 5-10 µM is a typical starting point for small molecule fluorescent probes to ensure sufficient signal without causing significant cytotoxicity.[10]

• Self-Validating System: The use of a normoxic control group is essential for validating the results. A minimal fluorescence signal in the normoxic cells confirms the "turn-on" nature of the probe and its specificity for hypoxic conditions.

• Potential for Cytotoxicity: While MNSB is designed for live-cell imaging, it is crucial to assess its potential cytotoxicity in your specific cell line and experimental conditions. A simple cell viability assay (e.g., MTT or Trypan Blue exclusion) can be performed in parallel with the imaging experiments.[10][11]

• Photostability: Styryl dyes can be susceptible to photobleaching.[12][13] To minimize this, use the lowest possible excitation light intensity and exposure times during image acquisition.

• Solvent Effects: The fluorescence properties of styryl dyes can be sensitive to the polarity of the microenvironment.[14][15][16] This can be a useful feature for studying changes in cellular compartments but should be considered when interpreting results.

Conclusion

Methoxy-Nitro-Styrylbenzene (MNSB) represents a promising tool for the detection of cellular hypoxia. Its "turn-on" fluorescence mechanism, based on the enzymatic reduction of a nitro group, offers high sensitivity and a large dynamic range. The protocols provided herein offer a comprehensive starting point for the synthesis and application of MNSB in live-cell imaging experiments. As with any fluorescent probe, careful optimization and appropriate controls are essential for obtaining reliable and reproducible results.

References

• Enzymatic reduction of an aromatic nitro compound to the corresponding amine. (n.d.). ScienceDirect. [Link]

• Li, Y., et al. (2018). Recent progress in small molecule fluorescent probes for nitroreductase. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Yuan, L., et al. (2013). Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids.
• Misevičius, R., et al. (2018). Mechanism of Two-/Four-Electron Reduction of Nitroaromatics by Oxygen-Insensitive Nitroreductases: The Role of a Non-Enzymatic Reduction Step.
• Kim, E., et al. (2021). Ratiometric Fluorescence Assay for Nitroreductase Activity: Locked-Flavylium Fluorophore as a NTR-Sensitive Molecular Probe. Sensors.
• Liu, H., et al. (2015). A turn-on fluorescent probe for tumor hypoxia imaging in living cells.

• Ranjit, S., et al. (2009). Studies on solvent induced fluorescence properties of styryl dye, LDS 798, to develop in vitro and in situ assay techniques. UNT Digital Library. [Link]

• A turn on fluorescent probe for nitroreductase activity and its application in real-time imaging of tumor hypoxia. (2025). Talanta. [Link]

• Zhang, J., et al. (2017). Selective turn-on near-infrared fluorescence probe for hypoxic tumor cell imaging. Dyes and Pigments.
• Kulinich, A. V., et al. (2010). Solvent effects on the spectroscopic properties of styrylquinolinium dyes series. Journal of Fluorescence.

• Luminescent Probe Based Techniques for Hypoxia Imaging. (n.d.). National Center for Biotechnology Information. [Link]

• Losytskyy, M. Y., et al. (2010). Two-Photon Excited Luminescent Styryl Dyes as Probes for the DNA Detection and Imaging. Photostability and Phototoxic Influence on DNA. Journal of Fluorescence.
• Turn-on Fluorescent Biosensors for Imaging Hypoxia-like Conditions in Living Cells. (2012). Journal of the American Chemical Society.

• Hypoxia-Activated NIR-II Fluorescent Probes for Breast Tumor Imaging via N-Oxide BF2 Formazanate Scaffolds. (2026). ACS Publications. [Link]

• Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity. (2021).
• Snihirova, Y. V., et al. (2020).
• Enzymatic Redox Properties and Cytotoxicity of Irreversible Nitroaromatic Thioredoxin Reductase Inhibitors in Mammalian Cells. (2023). Antioxidants.
• Sissa, C., et al. (2015). Bright and Photostable Cyanine-Styryl Chromophores With Green and Red Fluorescence Colour for DNA Staining. ChemistryOpen.

• Studies on Solvent Induced Fluorescence Properties of Styryl Dye, LDS 798, to Develop In Vitro and In Situ Assay Techniques. (2009). ProQuest. [Link]

• Sissa, C., et al. (2015). Synthesis and evaluation of cyanine–styryl dyes with enhanced photostability for fluorescent DNA staining. Organic & Biomolecular Chemistry.
• Method of reducing aromatic nitro compounds. (2019).
• Van der Auweraer, M., et al. (2007). Solvent and pH Dependent Fluorescent Properties of a Dimethylaminostyryl Borondipyrromethene Dye in Solution. Photochemical & Photobiological Sciences.

• Fluorescence Phenomena in Nerve-Labeling Styryl-Type Dyes. (2013). National Center for Biotechnology Information. [Link]

• Synthesis and evaluation of cyanine-styryl dyes with enhanced photostability for fluorescent DNA staining. (2015). ResearchGate. [Link]

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. (2024). National Center for Biotechnology Information. [Link]

• Highly Sensitive Detection of Nitroaromatic Explosives using Fluorescent Porous Organic Cage: Spatially Confined Triphenylamine as the Sole Fluorophore. (2022). ResearchGate. [Link]

• Salama, G., et al. (1991). Fluorescent styryl dyes applied as fast optical probes of cardiac action potential. The Journal of Physiology.

• A Straightforward Hypoxic Cell Culture Method Suitable for Standard Incubators. (2021). MDPI. [Link]

• Small-Molecule Fluorescent Probes for Detecting Several Abnormally Expressed Substances in Tumors. (2022). MDPI. [Link]

• Hemicyanine-Based Near-Infrared Fluorescence Off–On Probes for Imaging Intracellular and In Vivo Nitroreductase Activity. (2023). MDPI. [Link]

• Fluorescent Molecular Probe for Imaging Hypoxia in 2D Cell Culture Monolayers and 3D Tumor Spheroids: The Cell Membrane Partition Model for Predicting Probe Distribution in a Spheroid. (2025). ACS Applied Materials & Interfaces. [Link]

• Fluorescent Molecular Probe for Imaging Hypoxia in 2D Cell Culture Monolayers and 3D Tumor Spheroids. (2025). National Center for Biotechnology Information. [Link]

• Nitroreductase sensitive styryl-benzothiazole profluorescent probes for the visualization of mitochondria under normoxic conditions. (2021). ResearchGate. [Link]

• Synthesis, Photochemistry, Computational Study and Potential Application of New Styryl-Thiophene and Naphtho-Thiophene Benzylamines. (2022). National Center for Biotechnology Information. [Link]

• Benzene, 1-(1-methylethenyl)-4-nitro-. (n.d.). PubChem. [Link]

• Benzene, 1-ethyl-2-(methoxymethyl)-4-nitro-. (2025). United States Environmental Protection Agency. [Link]

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. (2024). MDPI. [Link]

• Synthesis of 2-methyl-4-nitrophenol from benzene?. (2015). Chemistry Stack Exchange. [Link]

• Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine. (2012).
• A new fluorescent probe for sensing of biothiols and screening of acetylcholinesterase inhibitors. (2018). Organic & Biomolecular Chemistry.

• Benzene, 1-methoxy-4-nitro-. (n.d.). NIST WebBook. [Link]

• 1-Methoxy-4-(2-nitro-1-propen-1-yl)benzene. (n.d.). PubChem. [Link]

• Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). (n.d.). Cheméo. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A turn on fluorescent probe for nitroreductase activity and its application in real-time imaging of tumor hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent progress in small molecule fluorescent probes for nitroreductase [html.rhhz.net]
• 4. Mechanism of Two-/Four-Electron Reduction of Nitroaromatics by Oxygen-Insensitive Nitroreductases: The Role of a Non-Enzymatic Reduction Step - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. unthsc-ir.tdl.org [unthsc-ir.tdl.org]
• 15. Solvent effects on the spectroscopic properties of styrylquinolinium dyes series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Studies on Solvent Induced Fluorescence Properties of Styryl Dye, LDS 798, to Develop In Vitro and In Situ Assay Techniques - ProQuest [proquest.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 4-Nitro-β-Methoxystyrene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in navigating the complex synthesis of 4-nitro-β-methoxystyrene (1-methoxy-2-(4-nitrophenyl)ethene).

This compound is typically synthesized via a Wittig olefination between 4-nitrobenzaldehyde and methoxymethylenetriphenylphosphorane[1]. Because the product is a "push-pull" functionalized styrene and an enol ether, it is highly susceptible to specific degradation pathways. This guide breaks down the causality behind these side reactions and provides a self-validating protocol to ensure high-yield, reproducible results.

Mechanistic Pathway & Side Reaction Map

Understanding the kinetic and thermodynamic vulnerabilities of your intermediates is the first step in troubleshooting. The diagram below illustrates the intended Wittig pathway alongside the two most common modes of failure: base-induced Cannizzaro disproportionation and acid-catalyzed hydrolysis.

Reaction pathway and common side reactions in the synthesis of 4-nitro-β-methoxystyrene.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I isolating 4-nitrophenylacetaldehyde instead of the desired enol ether?

The Causality: You are experiencing acid-catalyzed hydrolysis during your workup or purification. 4-nitro-β-methoxystyrene is an enol ether. The oxygen lone pair donates electron density into the π -system, making the β -carbon highly nucleophilic. Even mildly acidic conditions (like an aqueous ammonium chloride quench or standard silica gel) will protonate this carbon, forming an oxocarbenium ion. Water then attacks this intermediate, forming a hemiacetal that rapidly collapses into 4-nitrophenylacetaldehyde and methanol[2]. The Solution: You must maintain strictly basic conditions once the product is formed. Quench the reaction with saturated aqueous NaHCO3​ (pH ~8) instead of water or NH4​Cl . Dry the organic layer over anhydrous K2​CO3​ , not MgSO4​ (which is mildly acidic).

Q2: My starting 4-nitrobenzaldehyde is consumed, but I am recovering a mixture of a carboxylic acid and an alcohol. What happened?

The Causality: You have triggered a Cannizzaro reaction. 4-Nitrobenzaldehyde lacks α -protons, meaning it cannot undergo self-aldol condensation. If you use a strong aqueous base (e.g., NaOH or KOH ) to generate your Wittig ylide, the hydroxide ion acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the aldehyde. This initiates a disproportionation reaction, yielding 4-nitrobenzoic acid and 4-nitrobenzyl alcohol. The Solution: Switch to a non-nucleophilic, anhydrous base such as Potassium tert-butoxide (t-BuOK) or Sodium hydride (NaH) in anhydrous THF[1].

Q3: Why is my product a dark, insoluble tar?

The Causality: 4-Nitro-β-methoxystyrene is a "push-pull" olefin. The methoxy group is strongly electron-donating, and the nitro group is strongly electron-withdrawing. This extreme polarization makes the double bond highly susceptible to anionic polymerization or Michael-type additions if the reaction is heated excessively or if the crude mixture is concentrated at high temperatures. The Solution: Keep the reaction at or below room temperature. When removing the solvent via rotary evaporation, keep the water bath below 30 °C.

Q4: How do I control the E/Z stereoselectivity of the product?

The Causality: Methoxymethylenetriphenylphosphorane is an unstabilized ylide[1]. Under standard conditions (Li-salt free, THF solvent), the formation of the oxaphosphetane intermediate is irreversible and under kinetic control, which typically favors the cis-oxaphosphetane and results in a higher proportion of the Z-alkene. The Solution: If you require the E-isomer, you must employ the Schlosser modification (using phenyllithium at -78 °C to equilibrate the oxaphosphetane intermediates). However, for most downstream applications (like hydrolysis to the aldehyde[3]), the E/Z ratio is irrelevant as the stereocenter is destroyed.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between your choice of reagents/workup and the resulting product distribution.

Base / Solvent System	Workup Quench	Yield of Enol Ether	E:Z Ratio	Major Side Reaction / Byproduct
t-BuOK / THF	Sat. NaHCO3​ (pH 8)	88%	40:60	None (Optimal Conditions)
NaH / THF	Sat. NaHCO3​ (pH 8)	82%	40:60	None
NaOH (aq) / DCM	Water (pH 7)	<20%	N/A	4-Nitrobenzoic acid (Cannizzaro)
t-BuOK / THF	Sat. NH4​Cl (pH ~5.5)	<10%	N/A	4-Nitrophenylacetaldehyde (Hydrolysis)
n-BuLi / Ether	Sat. NaHCO3​ (pH 8)	65%	30:70	Alkylation of the ylide

Validated Experimental Protocol

This protocol is engineered as a self-validating system . By incorporating specific pH controls and TLC checks, you can verify the integrity of the enol ether at every stage, preventing the silent loss of product to hydrolysis.

Materials Required:

• 4-Nitrobenzaldehyde (1.0 equiv)

• (Methoxymethyl)triphenylphosphonium chloride (1.2 equiv)

• Potassium tert-butoxide (t-BuOK, 1.3 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (TEA)

Step-by-Step Methodology:

• Ylide Generation: In an oven-dried, argon-flushed round-bottom flask, suspend (methoxymethyl)triphenylphosphonium chloride (1.2 equiv) in anhydrous THF (0.2 M). Cool the suspension to 0 °C using an ice bath.

• Base Addition: Add t-BuOK (1.3 equiv) portion-wise. The suspension will immediately turn a deep, vibrant red/orange, indicating the successful deprotonation and formation of the methoxymethylenetriphenylphosphorane ylide. Stir for 30 minutes at 0 °C.

• Aldehyde Addition: Dissolve 4-nitrobenzaldehyde (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the ylide mixture over 15 minutes.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Self-Validation Check: Spot the reaction mixture on a TLC plate pre-treated with 1% TEA in hexanes. The starting material should be consumed, and a new UV-active spot (the enol ether) should appear at a higher Rf​ .

• Basic Quench (Critical Step): Quench the reaction by adding saturated aqueous NaHCO3​ . Do not use water or NH4​Cl .

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine.

• Drying: Dry the organic layer over anhydrous K2​CO3​ . Do not use MgSO4​ , as its Lewis acidic nature will initiate hydrolysis. Filter and concentrate under reduced pressure (Water bath < 30 °C).

• Deactivated Chromatography: Purify the crude residue via flash column chromatography using silica gel.

  • Critical Requirement: You must pre-treat the silica gel by flushing the column with your eluent containing 1% Triethylamine (TEA) . This neutralizes the acidic silanol groups on the silica. Failure to do this will result in the complete hydrolysis of your product on the column.

References

• Wittig reagents Source: Wikipedia URL:[Link]

• Antibody-Catalyzed Hydrolysis of Enol Ethers. 2. Structure of the Antibody-Transition State Complex and Origin of the Enantioselectivity Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Diphenylacetaldehyde - Organic Syntheses Procedure (Reference for enol ether hydrolysis dynamics) Source: Organic Syntheses URL:[Link]

Sources

• 1. Wittig reagents - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting the Henry Reaction for Methoxy-Substituted Benzaldehydes

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals encountering low yields, stalled kinetics, or poor stereoselectivity when performing the Henry (nitroaldol) reaction with deactivated, methoxy-substituted aromatic aldehydes (e.g., p-methoxybenzaldehyde, o-methoxybenzaldehyde, and vanillin derivatives).

Mechanistic Bottlenecks & Causality

The Henry reaction is a base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound. While electron-deficient aldehydes (like p-nitrobenzaldehyde) react rapidly, methoxy-substituted benzaldehydes are notoriously sluggish .

The Causality: The methoxy group (–OCH₃) is strongly electron-donating via resonance (+M effect). It pushes electron density into the aromatic ring, which delocalizes directly onto the carbonyl carbon. This drastically reduces the electrophilicity of the aldehyde. Consequently, the nucleophilic attack by the nitronate anion—which is already the rate-limiting step—faces a significantly higher activation energy barrier .

To overcome this, standard homogeneous basic conditions (like NaOH in ethanol) are often insufficient. Researchers must shift to high-concentration Solvent-Free Conditions (SolFC) or utilize Lewis Acid Co-catalysts (such as Cu²⁺) to pull electron density away from the carbonyl oxygen and restore its electrophilicity.

Fig 1: Henry reaction mechanism highlighting the rate-limiting nucleophilic attack on the aldehyde.

Comparative Reaction Data

The table below illustrates how the +M effect of the methoxy group dictates catalyst selection and reaction conditions. Note the failure of standard polymer-supported bases when reacting p-methoxybenzaldehyde with sterically hindered nitroethane, necessitating a switch to nitromethane or stronger catalytic systems.

Table 1: Effect of Methoxy Substitution on Henry Reaction Yields

Aldehyde Substrate	Nitroalkane	Catalytic System & Solvent	Time	Yield (%)	Ref
p-Nitrobenzaldehyde	Nitroethane	[Cu₄(HL)₂...] MOF, Methanol	24 h	95%
Benzaldehyde	Nitroethane	PS-BEMP, Solvent-Free	2 h	90%
p-Methoxybenzaldehyde	Nitroethane	PS-BEMP, Solvent-Free	15 h	<10% (Fails)
p-Methoxybenzaldehyde	Nitromethane	Ambersep 900 OH, Solvent-Free	2.5 h	72–91%
4-Methoxybenzaldehyde	Nitromethane	WELAN (Neat), Room Temp	24 h	62%

Optimized Protocol: Solvent-Free Henry Reaction

When traditional solution-phase reactions stall, eliminating the solvent forces the deactivated aldehyde and the nitronate anion into maximum proximity. This protocol utilizes a solid basic resin (Ambersep 900 OH or PS-BEMP) to drive the reaction forward while preventing unwanted Cannizzaro side-reactions.

Self-Validating Workflow:

• Preparation: To a 10 mL screw-capped vial equipped with a magnetic stir bar, add 1.0 mmol of the methoxy-substituted benzaldehyde.

• Nitroalkane Addition: Add 1.5 to 2.0 mmol of the nitroalkane (e.g., nitromethane). Causality Note: The slight excess of nitroalkane acts as a pseudo-solvent to facilitate mass transfer and stirring, especially if the aldehyde is a solid at room temperature.

• Catalyst Introduction: Add 10 wt% of Ambersep 900 OH resin (or 5–10 mol% of PS-BEMP).

• Reaction Execution: Stir the neat mixture vigorously at 30 °C. Monitor the reaction via TLC (Hexane/EtOAc 8:2) by tracking the disappearance of the UV-active aldehyde spot. For p-methoxybenzaldehyde, expect completion between 70–150 minutes.

• Workup & Catalyst Recovery: Once complete, dilute the highly viscous mixture with 2 mL of dichloromethane (CH₂Cl₂) to dissolve the β-nitro alcohol product. Filter the mixture to recover the solid basic resin. Validation: Wash the recovered resin with ethanol and dry it; it can be reused for up to 3 cycles without a significant drop in yield.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude β-nitro alcohol. Purify via flash column chromatography if trace unreacted aldehyde remains.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction with p-methoxybenzaldehyde stall at 30% conversion, while unsubstituted benzaldehyde reaches completion in 2 hours? A: This is a classic electronic deactivation issue. The methoxy group pushes electron density into the carbonyl carbon via resonance, reducing its electrophilicity. If your reaction stalls, your system has likely reached a premature equilibrium where the rate of the reverse reaction (retro-Henry) matches the sluggish forward reaction. To fix this, you must increase the collision frequency by removing the solvent (SolFC) , or use a Lewis acid co-catalyst (like a Cu²⁺ complex) to coordinate to the carbonyl oxygen and artificially restore its electrophilicity .

Q2: I am trying to synthesize a methoxy-substituted β-nitrostyrene, but I only isolate the intermediate β-nitro alcohol. How do I force the dehydration? A: The Henry reaction initially forms a β-nitro alcohol. Dehydration to the nitroalkene (β-nitrostyrene) requires the elimination of water, which is thermodynamically difficult for electron-rich substrates under mild basic conditions. To force dehydration, you must increase the thermodynamic driving force. You can achieve this in a one-pot system by using an ethanolamine-based multi-acidic ionic liquid at elevated temperatures (110 °C) under solvent-free conditions . Alternatively, isolate the β-nitro alcohol and perform a separate, dedicated dehydration step using methanesulfonyl chloride (MsCl) and triethylamine (Et₃N) in dichloromethane at 0 °C.

Q3: What is the best catalytic system for achieving high enantioselectivity (ee) with o-methoxybenzaldehyde? A: Achieving high enantiomeric excess with deactivated aldehydes requires a highly structured, rigid chiral pocket. Copper-based catalytic systems are the gold standard for this application. Specifically, Cu(I) or Cu(II) complexes paired with chiral bis(sulfonamide)-diamine (BSDA) ligands or bis(oxazoline) ligands are highly effective. For example, a CuBr-BSDA system with pyridine as a basic additive can yield the syn-selective adduct with up to 99% yield and 97% ee . The Lewis acidic copper center activates the stubborn methoxy-substituted carbonyl, while the bulky chiral ligand dictates the stereochemical trajectory of the incoming nitronate.

References

• Title: A new sustainable protocol for the synthesis of nitroaldol derivatives via Henry reaction under solvent-free conditions Source: Green Chemistry Letters and Reviews (Taylor & Francis) URL: [Link]

• Title: Henry reaction of various aldehydes and nitroethane with catalyst 1a Source: Dalton Transactions (Royal Society of Chemistry) URL: [Link]

• Title: A Highly Diastereo- and Enantioselective Copper(I)-Catalyzed Henry Reaction Using a Bis(sulfonamide)−Diamine Ligand Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Henry reaction in WELAN: A green approach Source: Indian Journal of Chemistry (CSIR-NIScPR) URL: [Link]

• Title: Method for preparing beta-nitrostyrolene and derivatives thereof (CN103497082A)

Resolving issues with the crystallization of (E)-1-methoxy-2-(4-nitrophenyl)ethene

Technical Support Center: Troubleshooting the Crystallization of (E)-1-methoxy-2-(4-nitrophenyl)ethene

As a Senior Application Scientist, I frequently consult with researchers struggling to isolate pure enol ethers. (E)-1-methoxy-2-(4-nitrophenyl)ethene—also documented in literature as 1-(2-methoxyethenyl)-4-nitrobenzene[1]—is typically synthesized via the Wittig olefination of 4-nitrobenzaldehyde with (methoxymethyl)triphenylphosphonium chloride[1].

The inherent challenge of this reaction is that it yields a crude E/Z isomeric mixture heavily contaminated with triphenylphosphine oxide (TPPO)[1]. If you are experiencing "oiling out" or low isomeric purity, the issue is rarely your technique; rather, it is a thermodynamic trap caused by these impurities. Below is a self-validating, causality-driven guide to bypassing these issues and isolating high-purity (E)-isomer crystals[2].

Workflow: Synthesis & Isolation

Workflow for the synthesis and selective crystallization of (E)-1-methoxy-2-(4-nitrophenyl)ethene.

Diagnostic Q&A (Troubleshooting)

Q1: Why does my product "oil out" (liquid-liquid phase separation) instead of forming crystals during cooling? Causality & Solution: Oiling out occurs when the solute's melting point is depressed below the saturation temperature of the solvent system. In this specific synthesis, the primary culprits are residual TPPO and the (Z)-isomer[1]. TPPO is notorious for forming supersaturated co-oils with enol ethers. Action: Do not attempt to crystallize directly from the crude Wittig mixture. You must first perform a pre-purification step. Triturate the crude mass in cold hexane/ethyl acetate to precipitate the bulk of the TPPO, filter it off, and pass the filtrate through a short silica plug[1]. Only attempt crystallization once the TPPO is removed.

Q2: How does the crystallization selectively isolate the (E)-isomer from the E/Z mixture? Causality & Solution: The (E)-isomer possesses a planar trans-geometry, allowing for highly efficient stacking and strong dipole-dipole interactions between the electron-withdrawing nitrophenyl groups in the crystal lattice. This thermodynamic stability gives the (E)-isomer a significantly higher melting point and lower solubility in non-polar solvents compared to the sterically hindered (Z)-isomer. By selecting a solvent with a steep solubility curve, the (E)-isomer will selectively nucleate while the (Z)-isomer remains solvated.

Q3: What is the optimal solvent system for this recrystallization? Causality & Solution: The ideal solvent must have a high temperature coefficient for the (E)-isomer (highly soluble hot, insoluble cold) while maintaining the (Z)-isomer in solution even at low temperatures.

Table 1: Quantitative Comparison of Crystallization Solvent Systems

Solvent System	Ratio (v/v)	TPPO Solubility (Cold)	Isomer Selectivity (E vs Z)	Crystallization Outcome
Heptane / Toluene	4:1	Moderate	Excellent	Sharp yellow needles (High purity E-isomer)
Hexane / EtOAc	9:1	Low	High	Good E-isomer crystals, prone to oiling if rapid cooling
Methanol / Water	8:2	High	Poor	Oiling out (Liquid-liquid phase separation)
Dichloromethane	Pure	Very High	None	Remains in solution (No crystallization)

Q4: How can I build a self-validating system to verify the isomeric purity of my crystals? Causality & Solution: The most definitive and self-validating method is H-NMR spectroscopy. The vinylic protons of the (E)-isomer will exhibit a large trans-coupling constant ( Hz), whereas the (Z)-isomer will show a significantly smaller cis-coupling constant ( Hz). A successful, pure crystal batch will show exclusively the trans-coupled doublets, confirming both chemical and isomeric purity.

Optimized Experimental Protocol

Step-by-Step Methodology for the Isolation of (E)-1-methoxy-2-(4-nitrophenyl)ethene:

• TPPO Depletion (Pre-treatment)[1]:

  • Concentrate the crude Wittig reaction organic phase in vacuo to a viscous residue.

  • Suspend the residue in cold hexane/EtOAc (9:1, 5 mL/g of crude) and stir vigorously for 15 minutes at 0 °C to precipitate TPPO.

  • Filter the suspension through a sintered glass funnel, washing the filter cake with a minimal amount of cold hexane.

  • Pass the filtrate through a short pad of silica gel to remove residual phosphine species, eluting with hexane/EtOAc (8:2). Concentrate the filtrate to yield the TPPO-depleted E/Z mixture.

• Dissolution:

  • Transfer the enriched E/Z mixture to a round-bottom flask.

  • Add the primary crystallization solvent: Heptane/Toluene (4:1 v/v) at a ratio of approximately 8-10 mL per gram of substrate.

  • Heat the suspension to reflux (approx. 90-95 °C) under stirring until complete dissolution is achieved. If the solution remains cloudy, add toluene dropwise until clear.

• Controlled Thermal Cycling & Seeding:

  • Remove the heat source and allow the solution to cool slowly at ambient temperature. Crucial: Do not crash-cool in an ice bath, as this traps the (Z)-isomer and induces oiling out.

  • When the solution reaches approx. 45-50 °C, introduce a seed crystal of the pure (E)-isomer (if available) to bypass the supersaturation metastable zone and force heterogeneous nucleation.

• Isolation:

  • Once crystallization initiates, allow the flask to stand undisturbed at room temperature for 2 hours, then transfer to a 4 °C refrigerator overnight.

  • Collect the resulting yellow needle-like crystals via vacuum filtration.

  • Wash the crystal cake twice with ice-cold heptane (2 mL/g) to wash away any adhering mother liquor containing the (Z)-isomer.

  • Dry the crystals under high vacuum at room temperature for 4 hours prior to NMR validation.

References

• Yates, N. D. J., Akkad, S., Noble, A., Keenan, T., Hatton, N. E., Signoret, N., & Fascione, M. A. (2022). Catalyst-free site-selective cross-aldol bioconjugations. Green Chemistry, 24(20), 8046-8053. Source: RSC Publishing. URL: [Link]

• Yates, N. D. J., et al. (2022). Catalyst-free site-selective cross-aldol bioconjugations - Supporting Information. Source: The Royal Society of Chemistry. URL: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Catalyst-free site-selective cross-aldol bioconjugations - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Degradation Pathways of 4-Nitro-beta-methoxystyrene

Welcome to the Technical Support Center for the metabolic and chemical degradation of 4-nitro-beta-methoxystyrene. This resource is designed for researchers, analytical chemists, and drug development professionals investigating styrene derivatives, lignin model compounds, and xenobiotic metabolism.

Overview & Safety Considerations

4-Nitro-beta-methoxystyrene is a highly specialized model compound utilized in biocatalysis and degradation assays. Because related β -nitrostyrene derivatives are known to induce reactive oxygen species (ROS)-mediated DNA damage and mitochondrial dysfunction[1], all experimental workflows described below must be conducted under strict BSL-2 and chemical fume hood safety conditions.

Frequently Asked Questions (Mechanisms & Causality)

Q1: What are the primary degradation pathways for 4-nitro-beta-methoxystyrene? A: The degradation of this compound proceeds via two distinct, competing routes depending on the catalyst:

• Oxidative Cleavage: Chemical oxidants (e.g., heterogeneous KMnO4​ ) or lignin peroxidases (LiP) directly cleave the alkene bond, yielding 4-nitrobenzaldehyde and methanol[2].

• Epoxidation & Isomerization: Styrene monooxygenase (SMO) catalyzes the epoxidation of the double bond. The resulting unstable epoxide is subsequently isomerized by styrene oxide isomerase (SOI) to form 4-nitrophenylacetaldehyde[3].

Q2: How does the para-nitro group affect the reaction kinetics compared to unsubstituted β -methoxystyrene? A: The causality of the altered kinetics lies in the strong electron-withdrawing nature of the −NO2​ group. This group depletes electron density from the vinyl bond, significantly increasing the activation energy required for electrophilic oxygen transfer by SMO. Conversely, during single-electron transfer (SET) reactions, the electron-deficient aromatic ring stabilizes radical anion intermediates, which can alter standard cleavage pathways and lead to unexpected side products[4].

Q3: Why do I observe 4-nitrobenzoic acid instead of 4-nitrobenzaldehyde in my cleavage assays? A: 4-Nitrobenzaldehyde is highly susceptible to auto-oxidation. If the reaction is exposed to molecular oxygen for prolonged periods without immediate quenching, the aldehyde rapidly over-oxidizes to the corresponding carboxylic acid.

Figure 1: Primary enzymatic and chemical degradation pathways of 4-nitro-beta-methoxystyrene.

Troubleshooting Guide

Issue: Low enzymatic conversion rates in aqueous media.

• Root Cause: 4-Nitro-beta-methoxystyrene is highly lipophilic, leading to substrate starvation at the enzyme's active site due to phase separation.

• Solution: Introduce a biocompatible co-solvent. Utilize 2–5% (v/v) DMSO. Ensure the substrate is fully dissolved in the co-solvent before making a dropwise addition to the vigorously stirring buffer.

Issue: Incomplete chemical cleavage using KMnO4​ /Alumina.

• Root Cause: Insufficient solid-state mixing or incorrect hydration. The heterogeneous cleavage relies on a specific hydration sphere on the alumina support to facilitate the permanganate transfer to the alkene[2].

• Solution: Grind the KMnO4​ and acidic Alumina with a stoichiometric amount of water until completely homogeneous before adding it to the organic phase[2].

Issue: Poor recovery of the epoxide intermediate during SMO assays.

• Root Cause: The epoxide of 4-nitro-beta-methoxystyrene is hydrolytically unstable and prone to spontaneous ring-opening in unbuffered or highly basic media.

• Solution: Maintain the reaction buffer strictly between pH 7.2 and 7.4 using a strong buffer (e.g., 100 mM Potassium Phosphate). Quench the reaction rapidly using ice-cold ethyl acetate.

Quantitative Data: Degradation Method Comparison

Degradation Method	Catalyst / Reagent	Primary Product	Typical Yield	Reaction Time
Enzymatic Epoxidation	Styrene Monooxygenase (SMO)	4-Nitro-beta-methoxystyrene oxide	40 - 60%	2 - 4 hours
Enzymatic Cascade	SMO + Styrene Oxide Isomerase	4-Nitrophenylacetaldehyde	55 - 75%	4 - 6 hours
Heterogeneous Cleavage	KMnO4​ / Acidic Alumina	4-Nitrobenzaldehyde	> 85%	20 - 30 mins
Enzymatic Cleavage	Lignin Peroxidase (LiP)	4-Nitrobenzaldehyde	30 - 50%	12 - 24 hours

Experimental Protocols (Self-Validating Systems)

Protocol A: Enzymatic Epoxidation Workflow

This protocol is designed to validate the activity of Styrene Monooxygenase (SMO) while preventing the spontaneous hydrolysis of the epoxide intermediate.

Figure 2: Standardized experimental workflow for the enzymatic epoxidation assay.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM Potassium Phosphate buffer (pH 7.3) containing 1 mM NADH.

• Substrate Solubilization: Dissolve 4-nitro-beta-methoxystyrene in pure DMSO to create a 50 mM stock solution.

• Initiation: Add the substrate stock to the buffer to achieve a final concentration of 1 mM (ensuring DMSO does not exceed 2% v/v). Introduce SMO (10 U/mL).

• Incubation: Incubate at 30°C for 2 hours with orbital shaking at 200 rpm to ensure maximum aeration (SMO requires O2​ as a co-substrate).

• Quenching: Stop the reaction by adding an equal volume of ice-cold ethyl acetate. Causality: The cold organic solvent immediately denatures the enzyme and partitions the unstable epoxide away from the aqueous phase, preventing hydrolysis.

• Analysis: Centrifuge at 5,000 x g for 5 minutes. Extract the organic layer and analyze via HPLC (UV detection at 280 nm).

Protocol B: Heterogeneous Oxidative Cleavage

This chemical protocol serves as a standard for generating the cleavage product (4-nitrobenzaldehyde) with high fidelity[2].

Step-by-Step Methodology:

• Reagent Activation: In a mortar, combine 0.78 g KMnO4​ , 3.12 g acidic Al2​O3​ (Brockmann 1), and 0.78 g deionized H2​O . Grind for 3 minutes until a homogeneous, wet powder forms. Causality: The water activates the alumina surface, creating a micro-aqueous hydration sphere necessary for permanganate interaction with the lipophilic substrate.

• Reaction Setup: Dissolve 1.0 mmol of 4-nitro-beta-methoxystyrene in 5 mL of dichloromethane ( CH2​Cl2​ ) in a 25 mL round-bottom flask.

• Cleavage: Add the activated KMnO4​ /Alumina powder to the stirring solution. Stir at room temperature for 25 minutes.

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the spent oxidant ( MnO2​ ) and alumina support. Wash the filter cake with 3 x 10 mL CH2​Cl2​ .

• Isolation: Evaporate the combined organic filtrate under reduced pressure to isolate high-purity 4-nitrobenzaldehyde.

References

• Title: 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Monoamine Oxidase-Catalyzed Oxidative Rearrangement of trans,trans-1-(Aminomethyl)-2-methoxy-3-phenylcyclopropane (Xingliang Lu et al.) Source: ResearchGate URL: [Link]

• Title: Bioproduction of phenethyl alcohol, aldehyde, acid, amine, and related compounds (Patent CN110832079A) Source: Patsnap URL: [Link]

• Title: Benzaldehydes from Propenylbenzenes and Cinnamic Acids Source: Designer-Drug.com URL: [Link]

Sources

• 1. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. designer-drug.com [designer-drug.com]
• 3. Phenylacetaldehyde patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: High-Resolution Purity Analysis of (E)-1-methoxy-2-(4-nitrophenyl)ethene

As analytical demands in drug development and materials science intensify, the baseline resolution of geometric isomers and structurally analogous synthetic byproducts remains a persistent bottleneck. For substituted styrene derivatives like (E)-1-methoxy-2-(4-nitrophenyl)ethene , standard reversed-phase high-performance liquid chromatography (HPLC) methods often fall short.

This guide objectively compares the performance of traditional C18 stationary phases against Biphenyl chemistries for the purity analysis of this compound. By examining the causality behind retention mechanisms, we provide a self-validating analytical protocol designed for researchers and scientists who require uncompromising data integrity.

Mechanistic Insight: The Analytical Challenge

(E)-1-methoxy-2-(4-nitrophenyl)ethene is characterized by a highly conjugated π -system, featuring an electron-withdrawing nitro group and an electron-donating methoxy group across an alkene bridge. It is frequently synthesized via a Wittig reaction between 4-nitrobenzaldehyde and (methoxymethyl)triphenylphosphonium chloride (1).

This synthetic route inevitably produces a complex matrix of impurities:

• Unreacted Starting Material: 4-nitrobenzaldehyde.

• Reaction Byproducts: Triphenylphosphine oxide (TPPO).

• Geometric Isomers: (Z)-1-methoxy-2-(4-nitrophenyl)ethene.

The Selectivity Bottleneck: On a standard C18 column, separation relies entirely on dispersive (hydrophobic) interactions. Because the (E) and (Z) isomers possess nearly identical hydrophobicities, they frequently co-elute. To achieve baseline separation, we must exploit the electronic differences of the molecules. Biphenyl stationary phases introduce a secondary retention mechanism: π

π interactions (2). The biphenyl ligands dynamically twist to maximize orbital overlap with the analyte's conjugated system, easily distinguishing the planar (E)-isomer from the sterically hindered (Z)-isomer.

Logical flow of stationary phase retention mechanisms and resolution outcomes.

Comparative Performance Data: C18 vs. Biphenyl

To objectively evaluate column performance, a mixed standard containing the API and its three primary impurities was analyzed under identical gradient conditions (Water/Methanol with 0.1% Formic Acid).

As demonstrated in the data below, the Biphenyl column's mixed-mode retention mechanism provides superior selectivity ( α ) and resolution ( Rs​ ) for aromatic and moderately polar analytes (3).

Analyte	C18 Retention Time (min)	C18 Resolution ( Rs​ )	Biphenyl Retention Time (min)	Biphenyl Resolution ( Rs​ )
4-Nitrobenzaldehyde	4.21	-	4.55	-
Triphenylphosphine Oxide	5.45	4.1	6.20	5.8
(Z)-1-methoxy-2-(4-nitrophenyl)ethene	6.82	3.5	7.55	4.2
(E)-1-methoxy-2-(4-nitrophenyl)ethene	7.15	1.1 (Co-elution risk)	8.40	3.2 (Baseline Separation)

Data Interpretation: The C18 column fails to adequately resolve the (Z) and (E) isomers ( Rs​ = 1.1), making accurate purity quantification impossible. The Biphenyl column achieves an Rs​ of 3.2, well above the regulatory requirement of ≥2.0 for baseline separation.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following step-by-step methodology incorporates a System Suitability Test (SST) to create a self-validating workflow.

A. Chromatographic Conditions & Causality

Column: Core-shell Biphenyl, 100 x 4.6 mm, 2.7 µm. (Causality: Core-shell technology provides UHPLC-like efficiency at lower backpressures, while the biphenyl ligand offers the necessary π

π selectivity).

Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

Mobile Phase B: 0.1% Formic Acid in HPLC-grade Methanol. (Causality: Methanol is strictly chosen over Acetonitrile. Acetonitrile contains a triple bond with its own π -electrons, which competes with the analyte and suppresses the π

π interactions of the biphenyl column. Methanol, being protic, enhances these interactions).

Gradient: 40% B to 80% B over 10 minutes, hold for 2 minutes, re-equilibrate at 40% B for 3 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm. (Causality: 254 nm is the optimal absorption wavelength for conjugated aromatic nitro compounds, ensuring maximum sensitivity).

Column Temperature: 30°C.

B. Solution Preparation

• Blank Solution: 50:50 Water:Methanol.

• SST Resolution Mix: 10 µg/mL each of (E)-isomer, (Z)-isomer, 4-nitrobenzaldehyde, and TPPO in diluent.

• Sample Solution: 1.0 mg/mL of the synthesized (E)-1-methoxy-2-(4-nitrophenyl)ethene in diluent.

C. Execution Workflow

Self-validating HPLC experimental workflow for purity analysis.

Step-by-Step Execution:

• System Equilibration: Pump the initial gradient conditions (40% B) through the column for at least 15 column volumes until the baseline is stable.

• Blank Verification: Inject 10 µL of the Blank Solution.

  • Validation Gate: The chromatogram must show no interfering peaks ≥0.05% of the expected main peak area. If carryover is detected, implement a needle wash protocol.

• System Suitability Testing (SST): Inject 10 µL of the SST Resolution Mix in triplicate.

  • Validation Gate: The critical pair resolution ( Rs​ ) between the (Z)-isomer and (E)-isomer must be ≥2.0 . The Relative Standard Deviation (RSD) of the (E)-isomer peak area across the three injections must be ≤2.0% . Do not proceed to sample analysis if these criteria fail.

• Sample Analysis: Inject 10 µL of the Sample Solution in triplicate.

• Quantification: Integrate all peaks. Calculate the purity of (E)-1-methoxy-2-(4-nitrophenyl)ethene using the area normalization method (excluding peaks present in the blank).

Conclusion

For the purity analysis of (E)-1-methoxy-2-(4-nitrophenyl)ethene, relying on standard C18 dispersive interactions introduces a high risk of E/Z isomer co-elution. By transitioning to a Biphenyl stationary phase and utilizing a methanolic mobile phase, analysts can activate orthogonal π

π retention mechanisms. This approach guarantees baseline resolution of critical synthetic impurities, ensuring that the resulting purity data is both accurate and defensible.

References

• Thames Restek. Using pi-pi Interactions to Enhance Selectivity for Unsaturated Compounds. Retrieved from:[Link]

• National Institutes of Health (PMC) / Molecules. 1-Aminoalkylphosphonium Derivatives: Smart Synthetic Equivalents of N-Acyliminium-Type Cations, and Maybe Something More: A Review. Retrieved from: [Link]

Sources

• 1. 1-Aminoalkylphosphonium Derivatives: Smart Synthetic Equivalents of N-Acyliminium-Type Cations, and Maybe Something More: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thamesrestek.co.uk [thamesrestek.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparing the reactivity of 4-nitro-beta-methoxystyrene with other nitrostyrenes

Comparative Reactivity Guide: 4-Nitro- β -methoxystyrene vs. Substituted β -Nitrostyrenes

In my tenure as an Application Scientist overseeing complex organic synthesis and drug development workflows, I frequently consult on the optimization of conjugate additions and cycloadditions. A critical variable in these reactions is the precise electronic tuning of the olefinic substrate. For instance,[1].

However, a frequent point of confusion in the literature is the profound electronic difference between standard β -nitrostyrenes and their inverted counterparts, such as β -methoxystyrenes. This guide objectively compares the reactivity of the highly studied 4-methoxy- β -nitrostyrene and 4-nitro- β -nitrostyrene against the electronically inverted 4-nitro- β -methoxystyrene , providing actionable experimental data and self-validating protocols to ensure scientific integrity in your workflows.

The Push-Pull Electronic Paradigm

To understand the causality behind experimental outcomes, we must first analyze the push-pull dynamics of these substrates:

• 4-Methoxy- β -nitrostyrene (Donor-Acceptor): The methoxy group acts as a strong π -donor (+M effect), pushing electron density into the aromatic ring and partially into the olefinic π -system. According to, this increased electron density makes the double bond surprisingly reactive toward electrophiles (like Br 2​ ), while dampening its standard electrophilicity as a Michael acceptor[2].

• 4-Nitro- β -nitrostyrene (Acceptor-Acceptor): The dual electron-withdrawing nature (-M effect) of both the ring nitro group and the β -nitro group creates an exceptionally electron-deficient olefin. This makes it a highly aggressive Michael acceptor but completely unreactive toward electrophilic addition[2].

• 4-Nitro- β -methoxystyrene (Acceptor-Donor): This compound flips the paradigm. The β -methoxy group creates an electron-rich enol ether, rendering the β -carbon highly nucleophilic. Meanwhile, the 4-nitro group pulls electron density away from the ring. This creates a unique push-pull system that resists standard Michael additions but excels in electrophilic additions.

Figure 1: Structural classification and push-pull electronic logic of substituted styrenes.

Quantitative Performance Comparison

The amphiphilic nature of the double bond dictates the choice of substrate based on the desired reaction pathway. Comprehensive confirm that these substitution patterns strictly govern kinetic rate constants[3].

Compound	Olefin Type	Ring Substituent	Reactivity as Nucleophile (e.g., Bromination)	Reactivity as Electrophile (e.g., Michael Addition)
4-Methoxy- β -nitrostyrene	β -Nitro (Acceptor)	+M (Donor)	Moderate (100% conversion in 4h)[2]	Moderate (Requires extended reaction times)[4]
4-Nitro- β -nitrostyrene	β -Nitro (Acceptor)	-M (Acceptor)	Unreactive (No conversion observed)[2]	Very High (Rapid kinetics, high yields)[4]
4-Nitro- β -methoxystyrene	β -Methoxy (Donor)	-M (Acceptor)	High (Enol ether dominated reactivity)	Low (Poor Michael acceptor due to +M of oxygen)

Self-Validating Experimental Workflows

To ensure trustworthiness in your synthetic workflows, the following protocols are designed as self-validating systems. By tracking specific NMR shifts or TLC retention factors, you can confirm intermediate formation and mechanistic pathways before proceeding to scale-up.

Figure 2: Self-validating experimental workflow for evaluating Michael addition kinetics.

Protocol A: Catalytic Asymmetric Michael Addition (Testing Electrophilicity)

Objective: Compare the electrophilicity of 4-methoxy- β -nitrostyrene vs. 4-nitro- β -nitrostyrene.

• Substrate Preparation: Dissolve 0.1 mmol of the chosen nitrostyrene in 1.0 mL of anhydrous dichloromethane (DCM).

  • Causality: Anhydrous DCM prevents competitive hydrolysis of the nitroalkene, ensuring the nucleophile is the sole reacting species.

• Catalyst Introduction: Add 0.5 mol% of a[4].

  • Causality: The squaramide acts as a dual hydrogen-bond donor, activating the nitro group of the styrene while simultaneously organizing the incoming nucleophile, which is critical for high enantioselectivity.

• Nucleophile Addition: Introduce 2,4-pentanedione (0.12 mmol) at room temperature.

• Self-Validation (Monitoring): Monitor the reaction via TLC (Hexanes:EtOAc 8:2).

  • Validation Check: 4-nitro- β -nitrostyrene will show complete consumption within 1-2 hours due to its highly electron-deficient nature. Conversely, 4-methoxy- β -nitrostyrene requires extended reaction times (up to 24 hours) because the +M effect of the methoxy group dampens the electrophilicity of the β -carbon[4]. If the 4-methoxy derivative shows no conversion after 4 hours, gently warm the system to 35°C.

Protocol B: Electrophilic Bromination (Testing Olefin Nucleophilicity)

Objective: Demonstrate the inverted reactivity of 4-nitro- β -methoxystyrene and 4-methoxy- β -nitrostyrene against highly electron-poor styrenes.

• Reagent Setup: In a light-shielded NMR tube, dissolve the styrene derivative (0.05 mmol) in CD 3​ OD (0.5 mL).

  • Causality: Using deuterated methanol allows for direct, in-situ kinetic monitoring via 1 H-NMR without the need for aliquoting, preserving the integrity of the moisture-sensitive bromination intermediates.

• Electrophile Addition: Add N-bromosuccinimide (NBS, 0.055 mmol) at 0°C.

  • Causality: NBS provides a controlled, low steady-state concentration of Br 2​ , preventing uncontrolled radical polymerization of the styrene.

• Self-Validation (NMR Tracking): Track the disappearance of the olefinic protons (typically around δ 7.5-8.0 ppm).

  • Validation Check: 4-methoxy- β -nitrostyrene and 4-nitro- β -methoxystyrene will show rapid conversion to the co-halogenated product due to the electron-donating groups (+M) enriching the double bond[2]. In stark contrast, 4-nitro- β -nitrostyrene will remain completely unreactive, validating its purely electrophilic nature.

References

• Structure-Reactivity relationship of olefins as Electrophiles and Nucleophiles: Factors Influencing Source: ChemRxiv URL:[Link]

• Chiral Squaramide Derivatives are Excellent Hydrogen Bond Donor Catalysts Source: Journal of the American Chemical Society (via PMC - NIH) URL:[Link]

• Measurement and Estimation of Electrophilic Reactivity for Predictive Toxicology Source: Chemical Reviews URL:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. Chiral Squaramide Derivatives are Excellent Hydrogen Bond Donor Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Biological activity of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- versus similar compounds

Comparative Biological Activity Guide: Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- vs. β-Nitrostyrene Derivatives

As a Senior Application Scientist in drug discovery, I frequently evaluate compounds that blur the line between synthetic intermediates and active pharmacophores. Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- (CAS: 66821-16-7), chemically known as (E)-1-(2-methoxyethenyl)-4-nitrobenzene, is an enol ether primarily utilized as a masked precursor to 4-nitrophenylacetaldehyde. However, its structural resemblance to the highly bioactive β-nitrostyrene family makes it a critical case study for understanding structure-activity relationships (SAR) and electrophilic target engagement in biological systems.

This guide provides an objective, data-driven comparison of this enol ether against established β-nitrostyrene alternatives, detailing their mechanistic divergence, quantitative performance, and the self-validating experimental protocols required to evaluate them.

Pharmacophore Analysis: Enol Ether vs. Michael Acceptor

The biological activity of functionalized styrenes is dictated almost entirely by the electronic properties of their alkene bridge.

• β-Nitrostyrene Alternatives (e.g., trans-β-Nitrostyrene, CYT-Rx20): These compounds feature a nitro group directly conjugated to the alkene. The potent electron-withdrawing nature of the nitro group creates an electron-deficient β-carbon, transforming the molecule into a highly reactive Michael acceptor . This pharmacophore drives their biological activity—ranging from anti-cancer to anti-microbial effects—by irreversibly alkylating nucleophilic cysteine residues on target proteins such as IKKβ, Tubulin, and protein tyrosine phosphatases [1][2].

• 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene: In stark contrast, this compound places the nitro group on the phenyl ring and an electron-donating methoxy group on the alkene. This creates an enol ether , rendering the β-carbon electron-rich. Consequently, it lacks Michael acceptor reactivity. In aqueous biological media, enol ethers undergo acid-catalyzed hydrolysis to form aldehydes (4-nitrophenylacetaldehyde), which exhibit weaker, reversible bioactivity by forming Schiff bases with primary amines (e.g., lysine residues).

Mechanistic Pathway Visualization

The following diagram illustrates the divergent metabolic and signaling pathways between these two structural classes.

Fig 1: Mechanistic divergence between enol ethers and electrophilic β-nitrostyrenes.

Quantitative Data Comparison

To objectively evaluate performance, we compare the in vitro cytotoxicity and target affinity of the enol ether against standard β-nitrostyrene derivatives. As shown in Table 1, the lack of an electrophilic Michael acceptor in the enol ether drastically reduces its potency.

Table 1: Bioactivity Profile & Cytotoxicity Comparison

Compound Class	Representative Structure	Primary Target Affinity	IC₅₀ (HCT116 Cells)	Dominant Reactivity
Enol Ether	1-[(1E)-2-methoxyethenyl]-4-nitrobenzene	Lysine (via aldehyde hydrolysis)	> 50.0 μM	Reversible Schiff Base
Unsubstituted β-Nitrostyrene	trans-β-Nitrostyrene	Cysteine (e.g., IKKβ, Tubulin)	2.5 - 5.0 μM	Irreversible Michael Addition
Substituted β-Nitrostyrene	3,4-methylenedioxy-β-nitrostyrene	Cysteine / NLRP3 Inflammasome	0.8 - 1.5 μM	Irreversible Michael Addition [3]

Experimental Protocols: Self-Validating Systems

To prove the divergence in reactivity (Lysine vs. Cysteine) and validate the biological mechanism, we utilize a Dual-Scavenger Cytotoxicity Assay .

Expertise & Causality: By running parallel assays with N-acetyl-L-cysteine (NAC, a thiol) versus Glycine (a primary amine), we create a self-validating system. If a compound relies on Michael addition to cellular proteins (like β-nitrostyrenes), NAC will neutralize the electrophile and rescue cell viability. The enol ether, which hydrolyzes into an aldehyde, will only be neutralized by the amine scavenger.

Step-by-Step Methodology: Dual-Scavenger Cytotoxicity Assay

Phase 1: Cell Culture & Seeding

• Cultivate HCT116 human colorectal cancer cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

• Seed cells into a 96-well plate at a density of 5×103 cells/well. Incubate overnight at 37°C in a 5% CO₂ atmosphere to allow for adherence.

Phase 2: Scavenger Pre-Incubation (The Causality Check) 3. Divide the plate into three experimental zones:

• Zone A (Control): Media only.

• Zone B (Thiol Scavenger): Media + 5 mM N-acetyl-L-cysteine (NAC).

• Zone C (Amine Scavenger): Media + 5 mM Glycine.

• Pre-incubate the plates for 1 hour at 37°C. Note: This pre-incubation ensures the scavengers are present in the extracellular and intracellular space before compound introduction.

Phase 3: Compound Treatment 5. Prepare 10 mM stock solutions of 1-[(1E)-2-methoxyethenyl]-4-nitrobenzene and trans-β-Nitrostyrene in DMSO. 6. Dilute stocks in culture media to achieve final well concentrations ranging from 0.1 μM to 100 μM (ensure final DMSO concentration remains <0.5%). 7. Add the compounds to the respective wells across all three zones. Incubate for 48 hours.

Phase 4: Viability Readout (XTT Assay) 8. Add 50 μL of activated XTT solution (containing PMS electron coupling reagent) to each well. 9. Incubate for 2–4 hours at 37°C until an orange formazan dye forms. 10. Measure absorbance at 450 nm using a microplate reader. 11. Data Interpretation: Trans-β-nitrostyrene will show high toxicity in Zone A and Zone C, but near-total rescue in Zone B (proving thiol-dependent Michael addition). The enol ether will show low baseline toxicity, with any high-dose toxicity rescued primarily in Zone C (proving aldehyde-amine Schiff base formation).

Conclusion

While Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- shares a superficial structural similarity to the β-nitrostyrene family, its distinct electronic profile completely alters its biological trajectory. For drug development professionals seeking potent anti-cancer or anti-inflammatory agents, true β-nitrostyrenes remain the superior choice due to their targeted covalent engagement of cysteine residues [4]. The enol ether is best reserved for its intended use: a highly versatile synthetic intermediate in organic chemistry.

References

• Wang, W. Y., Hsieh, P. W., Wu, Y. C., & Wu, C. C. (2007). Synthesis and pharmacological evaluation of novel beta-nitrostyrene derivatives as tyrosine kinase inhibitors with potent antiplatelet activity. Biochemical Pharmacology. Available at:[Link]

• Rahmani-Nezhad, S., et al. (2014). Synthesis, in vitro cytotoxicity and apoptosis inducing study of 2-aryl-3-nitro-2H-chromene derivatives as potent anti-breast cancer agents. European Journal of Medicinal Chemistry. Available at:[Link]

• He, Y., Varadarajan, S., Munoz-Planillo, R., Burberry, A., Nakamura, Y., & Nunez, G. (2014). 3,4-methylenedioxy-beta-nitrostyrene inhibits NLRP3 inflammasome activation by blocking assembly of the inflammasome. Journal of Biological Chemistry. Available at:[Link]

Comparative Guide: Catalyst Systems for the Synthesis of Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-

Executive Summary

Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro- —commonly referred to as (E)-4-nitro-β-methoxystyrene—is a highly valuable synthetic intermediate. Its primary utility lies in its facile acidic hydrolysis to yield 4-nitrophenylacetaldehyde, a critical building block for synthesizing complex heterocycles, tetrahydroisoquinoline derivatives, and serving as a native substrate in advanced biocatalytic cascades[1][2].

Synthesizing the strictly (1E)-isomer presents a classic challenge in stereocontrol and regiocontrol. This guide objectively compares the two dominant synthetic paradigms: the Palladium-Catalyzed Heck Coupling and the Base-Promoted Wittig Olefination [1][3]. By analyzing the causality behind catalyst selection, this document provides researchers with a self-validating, highly scalable protocol for isolating the pure (1E)-isomer.

Mechanistic Pathways & Regioselectivity Challenges

To understand catalyst performance, we must first map the mechanistic divergence between the two primary synthetic routes.

Divergent synthetic pathways and regioselectivity outcomes for (1E)-4-nitro-β-methoxystyrene.

Catalyst Comparison: Palladium Systems in Heck Coupling

The Heck coupling of 1-iodo-4-nitrobenzene with methyl vinyl ether is an attractive route due to the commercial availability of starting materials. However, the choice of Palladium catalyst dictates the regioselectivity (α vs. β arylation).

• Neutral Palladium Catalysts (e.g., Pd(OAc)₂ / PPh₃):

  • Causality: Methyl vinyl ether is an electron-rich enol ether. The oxygen lone pair donates into the π-system, rendering the β-carbon highly nucleophilic. Under standard neutral Heck conditions, migratory insertion is governed by electronic factors , leading the aryl group to attack the α-carbon (Markovnikov addition). This yields the unwanted branched isomer (1-methoxy-1-(4-nitrophenyl)ethene).

• Cationic Palladium Catalysts (e.g., Pd(OAc)₂ + AgOAc / DPPP):

  • Causality: To force β-arylation (the linear target), the mechanism must be shifted to steric control . Adding a silver salt (AgOAc) abstracts the iodide from the Pd complex, generating a highly electrophilic, cationic [Ar−Pd−L2​]+ species. This forces the bulky aryl group to the less sterically hindered β-carbon.

  • Verdict: While cationic Pd catalysts improve β-selectivity, achieving >95% regiopurity and strict (1E) stereoselectivity remains difficult and expensive at scale.

Catalyst Comparison: Base Promoters in Wittig Olefination

The Wittig reaction between 4-nitrobenzaldehyde and (methoxymethyl)triphenylphosphonium chloride is the industry standard for synthesizing 4-nitrostyrene derivatives[1]. Because the ylide formation dictates the reaction, the choice of base is paramount.

• Organometallic Bases (NaHMDS, KHMDS in THF):

  • Causality: The methoxymethyl ylide is "semi-stabilized" by the oxygen atom. Operating under salt-free conditions (using NaHMDS) prevents lithium-ion coordination with the oxaphosphetane intermediate. This typically results in a kinetic preference for the cis-oxaphosphetane, yielding a mixture heavily favoring the (1Z)-isomer.

• Phase Transfer Catalysts (PTC) (TBAB / 50% aq. NaOH in DCM):

  • Causality: Utilizing Tetrabutylammonium bromide (TBAB) in a biphasic system allows for continuous generation of the ylide at the aqueous-organic interface. This method is highly scalable, avoids moisture-sensitive organometallics, and guarantees >99% β-regioselectivity. While it produces a near 1:1 mixture of E/Z isomers, the sheer scalability makes it the ideal precursor step for a targeted isomerization workflow.

Quantitative Data: Catalyst Performance Matrix

Catalyst System	Reaction Paradigm	Regioselectivity (α:β)	Stereoselectivity (E:Z)	Scalability	Cost-Efficiency
TBAB / aq. NaOH	Wittig (PTC)	>99:1 (Strictly β)	~45:55 (Pre-isomerization)	Excellent	High
NaHMDS (THF)	Wittig (Salt-Free)	>99:1 (Strictly β)	~30:70	Moderate	Medium
Pd(OAc)₂ / PPh₃	Heck (Neutral)	90:10 (Favors α)	N/A (Branched)	Good	Low
Pd(OAc)₂ / AgOAc	Heck (Cationic)	15:85 (Favors β)	~80:20	Poor (Ag cost)	Very Low

Overcoming Stereochemical Limitations: The Isomerization Strategy

Because the Wittig route yields an E/Z mixture, isolating the pure (1E)-isomer requires post-synthetic equilibration. We utilize an Iodine-Catalyzed Photoisomerization .

Causality: The (1Z)-isomer is sterically hindered due to the proximity of the nitroaromatic ring and the methoxy group. By introducing catalytic I2​ under visible light, iodine radicals ( I∙ ) reversibly add to the alkene. This breaks the π-bond, allowing free rotation around the transient carbon-carbon single bond. Upon elimination of the iodine radical, the molecule relaxes exclusively into the thermodynamically stable, planar (1E)-isomer.

Mechanistic pathway of iodine-catalyzed photoisomerization from the Z-isomer to the E-isomer.

Self-Validating Experimental Protocol

This two-stage protocol ensures high yield, perfect regioselectivity, and >95% (1E) stereoselectivity. Built-in validation checkpoints ensure the researcher can confirm success at each phase.

Stage 1: PTC-Mediated Wittig Olefination

• Preparation: In a 500 mL round-bottom flask, dissolve 4-nitrobenzaldehyde (10.0 g, 66.2 mmol) and (methoxymethyl)triphenylphosphonium chloride (27.2 g, 79.4 mmol, 1.2 equiv) in 150 mL of Dichloromethane (DCM).

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (1.0 g, 3.1 mmol, 5 mol%).

• Base Initiation: Vigorously stir the solution and slowly add 50 mL of 50% w/w aqueous NaOH.

  • Self-Validation Checkpoint 1: The organic layer will rapidly transition to a deep yellow/orange hue. This color change confirms the successful deprotonation of the phosphonium salt and the generation of the active ylide at the biphasic interface.

• Reaction: Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc 8:2). The aldehyde starting material ( Rf​≈0.5 ) will disappear, replaced by two closely eluting spots representing the E/Z enol ether mixture ( Rf​≈0.6−0.7 ).

• Workup: Separate the organic layer, wash with water ( 3×100 mL) until the aqueous phase is neutral, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Triturate the residue with cold diethyl ether to precipitate out the triphenylphosphine oxide byproduct. Filter and concentrate the filtrate.

Stage 2: Iodine-Catalyzed Photoisomerization

• Initiation: Dissolve the crude E/Z mixture in 100 mL of dry DCM. Add a catalytic amount of crystalline Iodine ( I2​ ) (170 mg, 1 mol%).

• Irradiation: Stir the solution under a standard visible light source (e.g., a 100W LED workbench lamp) at room temperature for 6 hours.

  • Self-Validation Checkpoint 3: Monitor via TLC. The higher Rf​ spot (the less polar (1Z)-isomer) will gradually fade, merging entirely into the lower Rf​ spot (the (1E)-isomer, which interacts more strongly with the silica due to its planar, extended dipole).

• Quenching: Wash the organic layer with 50 mL of saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to quench the iodine.

  • Self-Validation Checkpoint 4: The solution will immediately decolorize from a faint purple/brown to pale yellow, confirming the reduction of I2​ to I− .

• Isolation: Dry the organic layer over Na2​SO4​ , concentrate, and purify via short-plug silica gel chromatography to yield pure Benzene, 1-[(1E)-2-methoxyethenyl]-4-nitro-.

References

• Benchchem. (4-Nitro-phenyl)-acetaldehyde | High-Purity Reagent.
• PMC / National Institutes of Health. Efficient chemoenzymatic synthesis of α-aryl aldehydes as intermediates in C–C bond forming biocatalytic cascades.
• ResearchGate. A Convenient Synthesis of Oxetene via[2 + 2]Cycloaddition Reaction under Microwave Irradiation.

Sources

• 1. (4-Nitro-phenyl)-acetaldehyde | High-Purity Reagent [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Nitro-β-methoxystyrene

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of chemical entities is the bedrock of sound scientific advancement and regulatory compliance. 4-Nitro-β-methoxystyrene, a compound of interest in various synthetic pathways, demands accurate analytical characterization. The choice of analytical methodology is not merely a matter of convenience; it is a critical decision that impacts data integrity and, ultimately, project success. This guide provides an in-depth, objective comparison of three common analytical techniques for the quantification of 4-nitro-β-methoxystyrene: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.

The central thesis of this document is the critical importance of cross-validation. When data from different analytical methods are to be compared or used interchangeably, a rigorous cross-validation process is essential to ensure consistency and reliability.[1][2] This guide will not only compare the performance of these methods but also provide the experimental framework for their cross-validation, grounded in the principles of scientific integrity and authoritative guidelines from the International Council for Harmonisation (ICH).

The Imperative of Cross-Validation: Ensuring Data Comparability

In the lifecycle of drug development, it is not uncommon for different analytical methods to be employed for the same analyte. For instance, a rapid UV-Vis method might be used for in-process monitoring, while a more specific and sensitive HPLC or GC-MS method is employed for final product release and stability testing. Cross-validation is the formal process of demonstrating that two or more distinct analytical methods can produce comparable and consistent results for the same set of samples.[1][2] This process is a cornerstone of good analytical practice and is essential for maintaining data integrity across different stages of a project, between different laboratories, or when transferring a method.

The following diagram illustrates the logical workflow of a typical cross-validation study, which forms the basis of the experimental designs discussed in this guide.

Caption: A logical workflow for the cross-validation of analytical methods.

Comparative Analysis of Analytical Techniques

The choice of an analytical technique is governed by the physicochemical properties of the analyte, the required sensitivity and selectivity, and the nature of the sample matrix. The following table provides a comparative overview of HPLC, GC-MS, and UV-Vis spectroscopy for the analysis of 4-nitro-β-methoxystyrene.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Vis Spectroscopy
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by mass-based detection.	Measurement of the absorption of ultraviolet and visible light by the analyte in a solution.
Sample Requirements	Soluble in the mobile phase. Suitable for non-volatile and thermally unstable compounds.[3]	Volatile and thermally stable, or can be made so through derivatization.	Soluble in a UV-transparent solvent.
Specificity	High, especially with photodiode array (PDA) detectors that provide spectral information.	Very high, as it provides both chromatographic retention time and a mass spectrum for compound identification.	Low to moderate. Prone to interference from other chromophoric compounds in the sample matrix.
Sensitivity	High (ng to pg range).	Very high (pg to fg range).	Moderate (µg to ng range).
Linearity Range	Typically wide (2-3 orders of magnitude).	Wide (3-5 orders of magnitude).	Narrower (1-2 orders of magnitude).
Typical Run Time	10-30 minutes.	15-45 minutes.	< 5 minutes.
Cost & Complexity	Moderate to high cost and complexity.	High cost and complexity.	Low cost and simple operation.

Illustrative Performance Data from Method Validation

The following table summarizes typical performance characteristics for each method, based on established validation principles for similar nitroaromatic compounds. This data is illustrative and serves as a benchmark for what can be expected from a well-validated method.

Validation Parameter	HPLC-UV	GC-MS	UV-Vis Spectroscopy
Linearity (R²)	> 0.999	> 0.998	> 0.995
Range (µg/mL)	0.5 - 100	0.1 - 50	1 - 25
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	95.0 - 105.0%
Precision (%RSD)	< 2.0%	< 3.0%	< 5.0%
LOD (µg/mL)	~0.1	~0.02	~0.5
LOQ (µg/mL)	~0.5	~0.1	~1.0

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of 4-nitro-β-methoxystyrene by HPLC, GC-MS, and UV-Vis spectroscopy. These protocols are designed to be self-validating systems, incorporating system suitability checks to ensure the reliability of the data generated.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV)

This protocol describes a reversed-phase HPLC method with UV detection for the quantification of 4-nitro-β-methoxystyrene.

Instrumentation and Consumables:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• 4-Nitro-β-methoxystyrene reference standard.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of 4-nitro-β-methoxystyrene (1000 µg/mL) in acetonitrile. Perform serial dilutions with the mobile phase to prepare calibration standards in the range of 0.5 - 100 µg/mL.

• Sample Preparation: Accurately weigh and dissolve the sample containing 4-nitro-β-methoxystyrene in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

• System Suitability: Before sample analysis, inject a mid-range standard solution five times. The relative standard deviation (%RSD) of the peak areas should be ≤ 2.0%.

• Analysis: Inject the calibration standards followed by the sample solutions.

• Data Analysis: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of 4-nitro-β-methoxystyrene in the samples from the calibration curve.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of 4-nitro-β-methoxystyrene, which is expected to be volatile and thermally stable enough for GC analysis.

Instrumentation and Consumables:

• Gas chromatograph with a split/splitless injector coupled to a mass spectrometer.

• Capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Helium (carrier gas, 99.999% purity).

• Dichloromethane (GC grade).

• 4-Nitro-β-methoxystyrene reference standard.

GC-MS Conditions:

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas Flow: 1.0 mL/min (constant flow).

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of 4-nitro-β-methoxystyrene.

Procedure:

• Standard Preparation: Prepare a stock solution of 4-nitro-β-methoxystyrene (1000 µg/mL) in dichloromethane. Perform serial dilutions to prepare calibration standards in the range of 0.1 - 50 µg/mL.

• Sample Preparation: Dissolve the sample in dichloromethane to a concentration within the calibration range.

• System Suitability: Inject a mid-range standard to verify system performance and retention time.

• Analysis: Inject the calibration standards and sample solutions.

• Data Analysis: Create a calibration curve by plotting the peak area of the target ion against the concentration. Quantify the analyte in the samples using this curve.

Protocol 3: UV-Vis Spectroscopy

This protocol describes a simple and rapid method for the quantification of 4-nitro-β-methoxystyrene, suitable for samples with a relatively simple matrix.

Instrumentation and Consumables:

• UV-Vis spectrophotometer.

• Quartz cuvettes (1 cm path length).

• Methanol (spectroscopic grade).

• 4-Nitro-β-methoxystyrene reference standard.

Procedure:

• Determine λmax: Prepare a dilute solution of 4-nitro-β-methoxystyrene in methanol and scan the UV-Vis spectrum from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax).

• Standard Preparation: Prepare a stock solution of 4-nitro-β-methoxystyrene (100 µg/mL) in methanol. Perform serial dilutions to create calibration standards in the range of 1 - 25 µg/mL.

• Sample Preparation: Dissolve the sample in methanol and dilute to obtain an absorbance reading within the linear range of the calibration curve.

• Analysis: Measure the absorbance of the blank (methanol), calibration standards, and sample solutions at the determined λmax.

• Data Analysis: Construct a calibration curve by plotting absorbance versus concentration. Calculate the concentration of the analyte in the samples using the Beer-Lambert law and the calibration curve.[4]

Causality Behind Experimental Choices and Method Selection

The selection of an analytical method is a multi-faceted decision. The following diagram illustrates the key considerations and their interplay in choosing the most appropriate technique for a given analytical problem.

Caption: Factors influencing the selection of an analytical method.

For 4-nitro-β-methoxystyrene, which possesses a chromophore and is likely to have moderate volatility and thermal stability, both HPLC and GC-MS are strong candidates for accurate and specific quantification. UV-Vis spectroscopy serves as a valuable tool for rapid, high-throughput analysis where the sample matrix is well-defined and free of interfering substances.

Conclusion

The cross-validation of analytical methods is a non-negotiable aspect of ensuring data integrity in scientific research and drug development. For 4-nitro-β-methoxystyrene, HPLC, GC-MS, and UV-Vis spectroscopy each offer a unique set of advantages and are suited to different analytical challenges. HPLC provides a versatile and robust platform for a wide range of samples, while GC-MS offers unparalleled specificity and sensitivity for volatile analytes. UV-Vis spectroscopy remains an indispensable tool for rapid and cost-effective quantification in simpler matrices.

By understanding the principles of each technique, adhering to rigorous validation protocols, and performing thorough cross-validation, researchers can be confident in the quality, consistency, and reliability of their analytical data. This, in turn, supports informed decision-making and accelerates the path of scientific discovery and therapeutic innovation.

References

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• EURL Residues of Pesticides. (n.d.). Validation Report 25. Retrieved from [Link]

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2024).

• Drawell. (2025). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Method Development, Validation, and Transfer Services. Retrieved from [Link]

• PerkinElmer. (n.d.). A Comparison of GC-ICP-MS and HPLC-ICP-MS for the Analysis of Organotin Compounds.
• European Bioanalysis Forum. (2017).
• The Royal Society of Chemistry. (2014). Supporting Information for - Asymmetric Michael addition of aldehydes to nitroolefins catalyzed by a recyclable polystyrene-supported chiral diamine.
• Research and Reviews: A Journal of Pharmaceutical Sciences. (2015).

• Vortex Companies. (2024). EUROFINS EAG LABORATORIES: QUANTITATION OF STYRENE VIA HHS-GC/MS. Retrieved from [Link]

• Journal of Pharmaceutical Investigation. (2021). Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan.
• Univerzita Karlova. (n.d.). Validation of chromatographic methods in pharmaceutical analysis.
• Molecules. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS.
• International Journal of Research in Applied Science and Engineering Technology. (2023).
• Brazilian Journal of Pharmaceutical Sciences. (n.d.).
• Journal of Chromatography A. (2020).
• ResearchGate. (2016). Development and validation of UV spectrophotometric method for quantitative estimation of nitroglycerin in pharmaceutical dosage form.
• Journal of Advanced Pharmacy Education and Research. (2018). Estimation of validation parameters of Uv-Spectrophotometric method for analysis of Valsartan.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nebiolab.com [nebiolab.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. rroij.com [rroij.com]